5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

Core Science & Biosynthesis

The 5-Alkyl-1,3,4-Thiadiazol-2-Amine Scaffold: A Comprehensive Technical Guide on Physicochemical Properties and Synthesis

Executive Summary

The 1,3,4-thiadiazole core is a highly privileged, five-membered heterocyclic system containing two nitrogen atoms and one sulfur atom. Specifically, 5-alkyl-1,3,4-thiadiazol-2-amines (also referred to as 2-amino-5-alkyl-1,3,4-thiadiazoles) represent a critical subclass characterized by an activating amino group and a tunable alkyl chain. This structural duality imparts unique physicochemical properties, making them highly valuable intermediates in medicinal chemistry (e.g., antimicrobial and antitumour agents) and materials science (e.g., corrosion inhibitors)[1][2][3].

This technical whitepaper provides a rigorous analysis of the physical and chemical properties of 5-alkyl-1,3,4-thiadiazol-2-amines, detailing the causality behind their reactivity, and outlines a self-validating, step-by-step synthetic protocol.

Structural and Physical Properties

The physical properties of 5-alkyl-1,3,4-thiadiazol-2-amines are heavily dictated by the length and branching of the alkyl chain at the C5 position. The core itself is planar and aromatic, possessing a high degree of resonance stabilization.

Lipophilicity and Solubility

The unsubstituted 1,3,4-thiadiazole ring is relatively polar. The introduction of an alkyl chain at the C5 position systematically increases the lipophilicity of the molecule[1]. Shorter chain derivatives (e.g., methyl, ethyl) are generally soluble in polar solvents such as water, alcohols, and pyridine[4]. As the alkyl chain length increases (e.g., heptyl, undecyl, tridecyl), aqueous solubility decreases drastically, shifting the solubility profile toward non-polar organic solvents[3].

Melting Points and Phase Behavior

The primary amine at the C2 position acts as a strong hydrogen bond donor, while the nitrogen atoms within the thiadiazole ring act as hydrogen bond acceptors. This leads to extensive intermolecular hydrogen bonding, resulting in relatively high melting points for short-chain derivatives.

Table 1: Influence of Alkyl Chain Length on Physical Properties

Substituent at C5	Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Primary Application
Ethyl (C2)	C4H7N3S	129.18	200–203	Antimicrobial / Corrosion Inhibition
n-Propyl (C3)	C5H9N3S	143.21	190–195	Corrosion Inhibition
t-Butyl (C4)	C6H11N3S	157.24	185–188	Herbicidal Intermediates

| n-Pentyl (C5) | C7H13N3S | 171.26 | 170–175 | Surfactants / Corrosion Inhibition |

(Note: Melting points are approximate ranges based on recrystallization from ethanol-water mixtures[3].)

Chemical Reactivity and Mechanistic Insights

The chemical behavior of 5-alkyl-1,3,4-thiadiazol-2-amines is governed by the electron-deficient nature of the thiadiazole ring and the electron-donating effect of the amino group.

Ring Stability and Cleavage

The 1,3,4-thiadiazole ring is relatively stable in aqueous acid solutions, which allows for acid-catalyzed synthetic protocols. However, it is susceptible to ring cleavage when exposed to strong aqueous bases[2]. The strong electron-withdrawing effect of the two ring nitrogen atoms renders the core relatively inert toward electrophilic aromatic substitution but highly susceptible to nucleophilic attack[2].

Reactivity of the Amino Group

The amino group at the C2 position activates the thiadiazole ring and serves as a primary site for further functionalization. Because of the aromaticity of the system, the amine can undergo various transformations:

• Schiff Base Formation: Condensation with aromatic aldehydes yields N -(p-substituted benzylidene)-5-alkyl-1,3,4-thiadiazole-2-amines, which exhibit enhanced pharmacological breadth due to increased π -stacking and target affinity[1][2].

• Acylation and Alkylation: The amine can be readily acylated or alkylated to form secondary or tertiary amides/amines[2].

• Diazotization: The primary amine can be diazotized, allowing for subsequent coupling reactions or conversion into halides[2].

Experimental Workflow: Synthesis Protocol

The most robust and established method for synthesizing 2-amino-5-alkyl-1,3,4-thiadiazoles is the acid-catalyzed cyclodehydration of thiosemicarbazide with an appropriate aliphatic carboxylic acid[1][5].

Reagents and Materials

• Thiosemicarbazide (0.1 mol, AR grade)

• Aliphatic carboxylic acid (e.g., propionic acid, pivalic acid) (0.1 mol)

• Concentrated Sulfuric Acid ( H2​SO4​ ) or Polyphosphoric Acid (PPA) (30 mL)

• Aqueous Ammonia ( NH3​ )

• Crushed ice

• Ethanol/Water for recrystallization

Step-by-Step Methodology

Rationale: The use of strong mineral acids acts as both the solvent and the dehydrating agent, facilitating the initial condensation and subsequent ring closure.

• Preparation of the Reaction Mixture: In a round-bottom flask, dissolve equimolar amounts (0.1 mol) of the selected aliphatic acid and thiosemicarbazide in 30 mL of concentrated sulfuric acid[1]. (Self-Validation: Ensure complete dissolution before heating to prevent uneven reaction kinetics and charring).

• Cyclodehydration: Heat the mixture in a water bath at 80–90 °C for 7–8 hours[1]. (Causality: This temperature range provides sufficient thermal energy for the cyclization step without causing thermal degradation of the thiosemicarbazide).

• Quenching: Cool the reaction mixture to room temperature, then carefully pour it onto crushed ice with vigorous stirring[1].

• Neutralization: Slowly add aqueous ammonia solution until the mixture is neutralized (pH ~7.0)[1]. (Causality: Neutralization precipitates the free base of the 2-amino-5-alkyl-1,3,4-thiadiazole from its protonated sulfate salt).

• Isolation: Collect the resulting crude precipitate by vacuum filtration and wash thoroughly with cold distilled water to remove residual inorganic salts[1].

• Purification: Recrystallize the crude product from a hot water-ethanol mixture. Dry under vacuum to afford the pure 5-alkyl-1,3,4-thiadiazol-2-amine[1].

Mechanistic Pathway Visualization

The following diagram illustrates the synthetic workflow and the functionalization pathways of the 5-alkyl-1,3,4-thiadiazol-2-amine scaffold.

Synthesis and functionalization pathways of 5-alkyl-1,3,4-thiadiazol-2-amines.

References

• Title: SYNTHESIS OF 2-AMINO-5ALKYL-1,3,4-THIODIAZOLE CATALYZED BY PHALSA JUICE AND ITS ANTIBACTERIAL STUDY Source: ResearchGate URL: [Link]

• Source: Google Patents (US3887572A)

• Title: Synthesis of Thiadiazole Zineb Source: ResearchGate URL: [Link]

• Title: 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Influence of the alkyl chain length of 2 amino 5 alkyl 1,3,4 thiadiazole compounds on the corrosion inhibition of steel immersed in sulfuric acid solutions Source: ResearchGate (Corrosion Science) URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. US3887572A - Preparation of 2-amino-5-alkyl-1,3,4-thiadiazoles - Google Patents [patents.google.com]

Whitepaper: Tautomeric Dynamics of 2-Amino-5-Substituted-1,3,4-Thiadiazoles

Executive Summary

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, renowned for its diverse pharmacological profile. Among its derivatives, 2-amino-5-substituted-1,3,4-thiadiazoles are particularly valuable due to their ability to act as bioisosteres for 1,3,4-oxadiazoles, offering improved metabolic stability and unique hydrogen-bonding capabilities. However, the rational design of drugs utilizing this scaffold requires a rigorous understanding of its tautomeric equilibria.

As a Senior Application Scientist, I frequently observe that overlooking the tautomeric state of these heterocycles leads to misinterpretations of structure-activity relationships (SAR) and unpredictable pharmacokinetic behavior. This guide provides an in-depth technical framework for synthesizing, isolating, and spectroscopically validating the tautomeric forms of 2-amino-5-substituted-1,3,4-thiadiazoles, ensuring that your drug development pipelines are built on a foundation of structural certainty.

Thermodynamic & Structural Basis of Tautomerism

The 1,3,4-thiadiazole ring inherently resists tautomerism in its fully conjugated, unsubstituted form. However, the introduction of heteroatom-containing substituents at the C-2 and C-5 positions breaks this symmetry, initiating complex proton-transfer dynamics.

The Amino-Imino Equilibrium

Substituted 2-amino-1,3,4-thiadiazoles exist in a delicate equilibrium between the 2-amino and 2-imino forms. According to foundational analyses on, the migration of a proton between the exocyclic nitrogen and the endocyclic N3 nitrogen dictates this balance.

• Solid-State Causality: In the solid state, the 2-amino form is overwhelmingly predominant. This is driven by the formation of robust, intermolecular hydrogen-bonded crystal lattices that stabilize the primary amine.

• Solution-State Dynamics: In solution, the equilibrium is highly sensitive to the nature of the C-5 substituent. Strong electron-withdrawing groups at C-5 can stabilize the imino tautomer by delocalizing the resulting charge, whereas electron-donating groups reinforce the amino form[1].

Keto-Enol and Thione-Thiol Extensions

When the C-5 position is substituted with a moiety containing a carbonyl or a thiol group, the system complexity increases. Recent investigations into the demonstrate that solvent polarity acts as the primary thermodynamic switch for these extended tautomers. Polar aprotic solvents (e.g., DMSO) stabilize the highly polarized keto form via dipole interactions, while non-polar solvents (e.g., CHCl₃) favor the enol form, which is stabilized by intra-molecular hydrogen bonding.

Logical mapping of amino-imino and C-5 substituent tautomeric equilibria.

Analytical Workflows for Tautomer Elucidation

To confidently map pharmacophores, one must quantify the tautomeric ratio in environments that mimic physiological conditions.

Spectroscopic Signatures

Tautomeric shifts fundamentally alter the electronic environment of the molecule, producing distinct, quantifiable markers across multiple spectroscopic modalities. Table 1 summarizes the diagnostic markers based on empirical data[2].

Table 1: Diagnostic Spectroscopic Markers for 1,3,4-Thiadiazole Tautomers

Tautomeric Form	IR Marker (cm⁻¹)	¹H-NMR Marker (ppm)	¹³C-NMR Marker (ppm)	Structural Causality
2-Amino	3100–3400 (NH₂ stretch)	6.5–7.5 (Broad, 2H, NH₂)	160.0–165.0 (C2-NH₂)	Predominant in solid state; stabilized by lattice H-bonding.
2-Imino	~3300 (NH stretch), 1640 (C=N)	8.0–9.5 (Singlet, 1H, NH)	150.0–155.0 (C2=NH)	Favored by strong electron-withdrawing groups at C-5.
Enol (C-5)	3400–3500 (OH stretch)	11.0–12.0 (Singlet, 1H, OH)	~155.5 (Enolic C)	Stabilized in non-polar solvents via intra-molecular H-bonding.
Keto (C-5)	1680–1720 (C=O stretch)	N/A (Loss of OH proton)	~204.5 (Ketonic C)	Dominant in polar aprotic solvents due to dipole stabilization.

Protocol: Solvent-Dependent Spectroscopic Validation

This self-validating protocol ensures that tautomeric ratios are accurately captured and cross-verified.

• Sample Preparation: Prepare two identical 15 mg samples of the synthesized 1,3,4-thiadiazole derivative. Dissolve Sample A in 0.6 mL of CDCl₃ (non-polar) and Sample B in 0.6 mL of DMSO-d₆ (polar aprotic).

• ¹H-NMR Acquisition: Acquire ¹H-NMR spectra at 400 MHz or higher. Ensure the relaxation delay (D1) is set to at least 2 seconds to allow for complete relaxation of exchangeable protons.

• Integration & Ratio Calculation: Integrate the broad NH₂ peak (6.5–7.5 ppm) against the sharp NH imino peak (8.0–9.5 ppm). The ratio of these integrals directly correlates to the amino:imino tautomeric ratio in that specific solvent.

• Self-Validation Checkpoint (¹³C-NMR): To eliminate the risk of misidentifying overlapping proton signals, cross-validate with ¹³C-NMR. The presence of a carbon signal at ~160 ppm confirms the amino form, whereas a shift to ~150 ppm confirms the imino form. If keto-enol tautomerism is present at C-5, the simultaneous presence of 204.5 ppm and 155.5 ppm peaks confirms a mixed state[2].

Synthesis Methodology & Reaction Causality

The most robust method for generating 2-amino-5-substituted-1,3,4-thiadiazoles involves the dehydrative cyclization of thiosemicarbazides with carboxylic acids.

Step-by-step experimental workflow for synthesis and tautomer validation.

Protocol: One-Pot Cyclization via Thiosemicarbazides

This protocol utilizes Phosphorus Oxychloride (POCl₃) as both a solvent and an activating agent.

• Causality: POCl₃ activates the carboxylic acid by converting it into an intermediate acyl chloride/phosphoric anhydride in situ. This highly electrophilic carbonyl carbon is rapidly attacked by the terminal nitrogen of the thiosemicarbazide. Subsequent elimination of water (driven by the dehydrating power of POCl₃) forces the ring closure.

• Reagent Mixing: In a round-bottom flask equipped with a reflux condenser and a drying tube, combine 10 mmol of the appropriate carboxylic acid and 10 mmol of thiosemicarbazide.

• Activation: Slowly add 5 mL of POCl₃ dropwise at 0–5 °C. Caution: The reaction is highly exothermic. Strict temperature control prevents the formation of acyclic impurities.

• Cyclization: Gradually warm the mixture to room temperature, then heat to reflux (90–100 °C) for 4–6 hours. Monitor the reaction via TLC (Eluent: Ethyl Acetate/Hexane 1:1) until the starting materials are consumed.

• Quenching: Cool the mixture to room temperature and slowly pour it over crushed ice. Neutralize the acidic solution carefully with 10% NaOH until the pH reaches 7.5–8.0. The 2-amino-1,3,4-thiadiazole derivative will precipitate as a solid.

• Purification: Filter the precipitate under vacuum, wash thoroughly with cold distilled water, and recrystallize from hot ethanol.

• Self-Validation Checkpoint: Perform an IR scan of the purified crystals. The complete disappearance of the carboxylic acid C=O stretch (~1700 cm⁻¹) and the appearance of a sharp C=N stretch (~1620 cm⁻¹) validates successful ring closure.

Implications in Drug Design & Bioisosterism

Understanding tautomerism is not merely an academic exercise; it is a critical parameter in rational drug design. As demonstrated in the, replacing an oxygen atom with sulfur to convert a 1,3,4-oxadiazole into a 1,3,4-thiadiazole significantly alters the molecule's lipophilicity and electron density[3].

When mapping a pharmacophore, the active site of a target protein will interact differently depending on the tautomeric state. An amino form acts as a dual hydrogen-bond donor, whereas the imino form acts as a single hydrogen-bond donor and a hydrogen-bond acceptor. By strategically selecting C-5 substituents to bias the tautomeric equilibrium toward the desired state, drug development professionals can engineer highly specific, potent interactions with target kinases, receptors, or microbial enzymes.

References

• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade Source: Molecules 2022, 27(9), 2709 (MDPI) URL:[Link]

• Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties Source: Molecules 2020, 25(22), 5441 (MDPI) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade [mdpi.com]

Physicochemical Profiling of Novel Thiadiazole Derivatives: An In-Depth Guide to pKa and Lipophilicity Determination

The Thiadiazole Scaffold in Modern Drug Discovery

Thiadiazoles—specifically the 1,2,4-thiadiazole and 1,3,4-thiadiazole isomers—are highly versatile five-membered heterocyclic scaffolds. In medicinal chemistry, they are frequently deployed as bioisosteres for oxadiazoles and amides to improve metabolic stability and modulate target affinity[1]. For instance, 1,2,4-thiadiazole cores have demonstrated superior metabolic stability compared to 1,2,4-oxadiazoles in the development of orally active Sphingosine 1-Phosphate Receptor Subtype 1 (S1P1) agonists[2].

However, the introduction of a thiadiazole ring profoundly alters the physicochemical landscape of a molecule. The electron-withdrawing nature of the nitrogen and sulfur atoms significantly impacts the acid dissociation constant ( pKa​ ) of adjacent functional groups. This, in turn, dictates the molecule's lipophilicity ( logP / logD ) and its overall ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile.

Mechanistic Foundations: Causality in Physicochemical Behavior

Understanding the interplay between pKa​ and lipophilicity is critical for rational drug design.

• pKa​ (Acid Dissociation Constant): Thiadiazoles are generally weak bases. For example, imidazo[2,1-b][1,3,4]thiadiazole derivatives exhibit pKa​ values typically between 2.64 and 2.70, making them more basic than their thiazolo-triazole counterparts[3]. The pKa​ determines the ionization state of the drug at physiological pH (7.4). A self-validating drug design strategy requires precise pKa​ determination because an inaccurate pKa​ will invalidate downstream logD predictions and permeability models.

• Lipophilicity ( logP and logD ): While logP (partition coefficient) measures the lipophilicity of the un-ionized species, logD (distribution coefficient) measures the pH-dependent lipophilicity of all species in solution. Compounds with a ClogP between 1 and 4 are generally considered to possess optimal physicochemical properties for oral administration[3]. While machine learning models like Graph-pKa are emerging for rapid property prediction[4], experimental validation remains the gold standard for lead optimization.

Methodological Framework I: pKa​ Determination

Causality & Choice of Method

Traditional aqueous potentiometric titration often fails for novel thiadiazole derivatives due to their inherently poor water solubility. To circumvent this, a co-solvent potentiometric titration system (e.g., methanol-water) is employed, aligning with principles from OECD Guideline 112[5]. The causality here is straightforward: the co-solvent ensures the compound remains fully dissolved during the titration, preventing precipitation that would skew the electromotive force (EMF) readings. The apparent pKa​ ( psKa​ ) is measured at various co-solvent ratios, and the true aqueous pKa​ is derived using the Yasuda-Shedlovsky extrapolation.

Step-by-Step Protocol: Self-Validating Potentiometric Titration

• Electrode Calibration (Validation Step): Calibrate the glass pH electrode using Gran's plot method in the chosen co-solvent system (e.g., 20%, 30%, 40%, 50% methanol/water v/v) to ensure a Nernstian slope response. System Validation: The slope must be >58 mV/pH unit at 25°C. If the slope deviates, the electrode must be reconditioned.

• Sample Preparation: Dissolve exactly 1.0 mM of the thiadiazole derivative in 50 mL of the co-solvent mixture. Add 0.15 M KCl to maintain a constant ionic strength, which is critical for stabilizing the activity coefficients of the ions.

• Titration Execution: Titrate the solution using standardized 0.1 M KOH (for acidic derivatives) or 0.1 M HCl (for basic derivatives) under a continuous nitrogen purge to prevent atmospheric CO2​ from forming carbonic acid and skewing the pH.

• Data Acquisition: Record the pH after each titrant addition only once the signal drift is <0.001 pH/min.

• Extrapolation: Plot the calculated psKa​ values against the inverse dielectric constant ( 1/ε ) of the co-solvent mixtures (Yasuda-Shedlovsky plot). The y-intercept of this linear regression yields the extrapolated aqueous pKa​ .

Methodological Framework II: Lipophilicity ( logP / logD )

Causality & Choice of Method

The traditional shake-flask method is highly accurate but labor-intensive and prone to emulsion formation, especially with highly lipophilic thiadiazoles. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the preferred alternative for logP determination. The retention time on a C18 column directly correlates with the compound's partitioning behavior between the non-polar stationary phase and the polar mobile phase, mirroring the octanol-water system.

Step-by-Step Protocol: Self-Validating RP-HPLC Method

• Reference Calibration (Validation Step): Select at least six reference drugs with known, highly accurate logP values (spanning logP 1.0 to 5.0).

• Chromatographic Conditions: Utilize a C18 column (e.g., 150 x 4.6 mm, 5 µm). The mobile phase should be Methanol/Water (e.g., 70:30 v/v) buffered to a pH at least 2 units away from the compound's pKa​ (determined in Framework I) to ensure the molecule is fully un-ionized.

• Dead Time Determination: Inject a non-retained marker (e.g., thiourea or uracil) to determine the column dead time ( t0​ ).

• Measurement: Inject the reference compounds and the novel thiadiazole derivatives. Record the retention times ( tR​ ).

• Capacity Factor Calculation: Calculate the capacity factor ( k′ ) for all compounds using the formula: k′=(tR​−t0​)/t0​ .

• Computation: Plot logk′ of the reference compounds against their known logP values. System Validation: The linear regression coefficient ( R2 ) must be ≥0.98 . Use the validated regression equation to calculate the logP of the novel thiadiazoles.

Quantitative Data Synthesis

The following table synthesizes key physicochemical parameters comparing different thiadiazole classes and their bioisosteres, demonstrating the optimal ranges required for successful drug development[3],[2].

Compound Class	Core Scaffold	Average pKa​ Range	Optimal ClogP	Primary Biological Applications
Imidazo[2,1-b][1,3,4]thiadiazoles	1,3,4-Thiadiazole	2.64 – 2.70	1.0 – 4.0	Anti-inflammatory, Analgesic
Thiazolo[3,2-b][1,2,4]triazoles	1,2,4-Triazole	-0.06 – -0.02	1.0 – 4.0	Anti-inflammatory
1,2,4-Thiadiazole Derivatives	1,2,4-Thiadiazole	Variable	> 2.0	S1P1 Agonists, Autoimmune

Integrated Workflow Visualization

The logical relationship between solubility, pKa​ , and lipophilicity dictates a strict order of operations in the laboratory. The workflow below illustrates this self-validating pipeline.

Integrated physicochemical profiling workflow for thiadiazole derivatives.

Conclusion

The successful development of novel thiadiazole derivatives hinges on the rigorous, sequential determination of their physicochemical properties. Because the thiadiazole core acts as a strong electron-withdrawing group, it fundamentally alters the pKa​ of the molecule, which cascades into changes in logD and membrane permeability. By employing self-validating protocols—such as co-solvent potentiometry with Yasuda-Shedlovsky extrapolation and rigorously calibrated RP-HPLC—researchers can confidently advance thiadiazole leads through the preclinical pipeline.

Sources

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• 3. Heterocycles 52: The Drug-Likeness Analysis of Anti-Inflammatory Thiazolo[3,2-b][1,2,4]triazole and Imidazo[2,1-b][1,3,4]thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. 1H-Tetrazole-1-acetic acid | 21732-17-2 | Benchchem [benchchem.com]

Initial biological screening of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

An In-Depth Technical Guide to the Initial Biological Screening of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

Executive Summary

This guide outlines a comprehensive, multi-phase strategy for the initial biological and pharmacological characterization of the novel chemical entity, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine. The proposed workflow is designed to efficiently establish a foundational profile of this compound, beginning with computational and physicochemical analyses before proceeding to a tiered system of in vitro biological assays. This approach prioritizes a logical, data-driven progression, ensuring that resources are directed toward the most promising avenues of investigation. The screening cascade encompasses foundational cytotoxicity evaluation, broad-spectrum antimicrobial testing, and potential follow-up mechanistic studies, such as enzyme inhibition assays. The ultimate goal is to de-risk and identify any potential therapeutic value of this molecule early in the discovery pipeline, providing a solid basis for future lead optimization efforts.

Introduction: Rationale for a Structured Screening Approach

The 1,3,4-thiadiazole ring is a well-established "privileged scaffold" in medicinal chemistry. Its derivatives are known to exhibit a remarkable breadth of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2][3] This wide-ranging bioactivity is attributed to the stable aromaticity of the ring system and its capacity for diverse molecular interactions.[1] The subject of this guide, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, appends a large, branched, and highly lipophilic nonan-5-yl group to this versatile core.

The introduction of this significant lipophilic moiety is a critical design choice. Physicochemical properties, particularly lipophilicity and solubility, are paramount in drug discovery as they profoundly influence a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) profile.[4][5][6] The nonan-5-yl group can be hypothesized to enhance the compound's ability to cross cellular membranes or to interact with hydrophobic pockets within target proteins, potentially unlocking or augmenting specific biological activities.[5]

Given the absence of existing biological data for this specific molecule, a systematic and logical screening cascade is not just recommended; it is essential. This guide provides a framework for such an investigation, designed to build a comprehensive understanding of the compound's biological potential from the ground up.

Phase 1: Foundational In Silico and Physicochemical Characterization

Before committing to resource-intensive wet-lab experimentation, a foundational understanding of the molecule's intrinsic properties must be established. This initial phase leverages computational modeling and fundamental analytical chemistry to predict and measure key physicochemical parameters that will govern the compound's behavior in all subsequent biological systems.[7][8][9]

In Silico "Drug-Likeness" Assessment

Causality: Computational, or in silico, tools provide a rapid, cost-effective first pass to evaluate whether a molecule possesses properties consistent with known orally bioavailable drugs.[10][11][12] These predictions help to identify potential liabilities, such as poor solubility or high molecular weight, that may need to be addressed in future structural modifications.[13]

Methodology:

• Generate a 2D structure of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine.

• Input the structure into a suite of computational software (e.g., SwissADME, Schrödinger Suite).

• Calculate key molecular descriptors, including those outlined in Lipinski's "Rule of Five".[8]

• Analyze the results to predict potential for oral bioavailability and identify any flags for poor ADME properties.

Predicted Physicochemical Properties (Illustrative Data):

Property	Predicted Value	Conformance to "Rule of Five"	Rationale & Implication
Molecular Weight (MW)	~255.4 g/mol	Yes (< 500)	Within the typical range for small molecule drugs.
LogP (Lipophilicity)	~4.5 - 5.0	No (> 5)	High lipophilicity predicted due to the nonyl chain. May lead to poor aqueous solubility and high plasma protein binding.[4][5]
H-Bond Donors	1 (amine -NH2)	Yes (≤ 5)	Conforms to the rule.
H-Bond Acceptors	3 (2 ring N, 1 ring S)	Yes (≤ 10)	Conforms to the rule.

| Aqueous Solubility | Low to Very Low | N/A | High LogP strongly suggests poor solubility, a key challenge to address in formulation and assay design.[5] |

Experimental Physicochemical Verification

Causality: While predictions are valuable, they must be confirmed by empirical data. Accurate measurement of solubility and lipophilicity is critical for designing meaningful biological assays. For instance, a compound that precipitates in an aqueous assay buffer will yield unreliable results.[5]

Experimental Protocol: Kinetic Aqueous Solubility via Turbidimetry

• Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).

• In a 96-well plate, add the DMSO stock to an aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4) to achieve a final DMSO concentration of 1-2%.

• Shake the plate for 2 hours at room temperature.

• Measure the turbidity of each well using a plate reader (nephelometer).

• The concentration at which turbidity is first observed is the kinetic solubility limit.

Phase 2: Primary Biological Screening Cascade

With foundational properties established, the compound can enter a tiered biological screening workflow. This cascade is designed to first assess broad activity and then funnel "hits" toward more specific evaluations.

Caption: Generalized workflow for an in vitro enzyme inhibition assay.

Generic Protocol: Kinase Inhibition Assay (e.g., using ADP-Glo™)

• Reaction Setup: In a multi-well plate, add the purified kinase enzyme, the test compound at various concentrations, and the appropriate kinase buffer.

• Reaction Initiation: Initiate the reaction by adding the substrate (the protein to be phosphorylated) and ATP. Incubate for a set time (e.g., 60 minutes) at room temperature.

• ATP Depletion: Stop the reaction and deplete the remaining unconsumed ATP by adding an ADP-Glo™ Reagent.

• Signal Generation: Add a Kinase Detection Reagent, which contains luciferase and luciferin, to convert the newly formed ADP into a luminescent signal. The amount of light produced is directly proportional to the kinase activity.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value.

Early ADME/Tox Profiling

Causality: A potent compound is of little therapeutic value if it is instantly metabolized by the liver or is too highly bound to plasma proteins to reach its target. [7]Early in vitro ADME/Tox assays are essential for filtering out compounds with fatal pharmacokinetic flaws before they advance to more expensive in vivo studies. [9][14][15] Key Early ADME Assays:

• Metabolic Stability Assay: This assay uses human liver microsomes to determine how quickly a compound is metabolized by key drug-metabolizing enzymes (cytochromes P450). A compound that is too rapidly metabolized will have a short half-life in the body.

• Plasma Protein Binding (PPB) Assay: This measures the extent to which a compound binds to proteins in the blood, such as albumin. Only the unbound fraction of a drug is free to interact with its target, so excessively high PPB (>99.5%) can be a liability.

Conclusion and Data-Driven Decision Making

The initial biological screening of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, as outlined in this guide, provides a robust framework for building a comprehensive profile of a novel chemical entity. The data generated at each phase serves as a critical decision point:

• Phase 1 Data: Will inform on potential solubility and formulation challenges. A very high predicted LogP may deprioritize the compound if oral delivery is the goal.

• Phase 2 Data: Will provide the first indication of biological activity. A lack of any significant cytotoxicity or antimicrobial effect (e.g., IC50/MIC > 50 µM) may lead to the termination of the project. Conversely, potent and selective activity will trigger progression to Phase 3.

• Phase 3 Data: Will begin to elucidate the mechanism of action and the "drug-like" potential. A potent enzyme inhibitor with good metabolic stability would be a strong candidate for further lead optimization and eventual in vivo testing.

By following this structured, causality-driven approach, researchers can efficiently and logically assess the therapeutic potential of novel compounds, ensuring that the most promising candidates are advanced with a solid scientific foundation.

References

• Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

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• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. (2019, March 21). Drug Target Review. Retrieved March 29, 2026, from [Link]

• Screening Antibacterial Activity: A Crucial Step in Drug Discovery. (n.d.). Longdom Publishing. Retrieved March 29, 2026, from [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (n.d.). International Journal of Pharmaceutical Research and Applications. Retrieved March 29, 2026, from [Link]

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• ADME optimization and toxicity assessment in early- and late-phase drug discovery. (n.d.). PubMed. Retrieved March 29, 2026, from [Link]

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• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding. (2022, October 17). RSC Publishing. Retrieved March 29, 2026, from [Link]

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• Synthesis of 5-arylidine amino-1,3,4-thiadiazol-2-[(N-substituted benzyol)]sulphonamides endowed with potent antioxidants and anticancer activity induces growth inhibition in HEK293, BT474 and NCI-H226 cells. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

• Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. (2017, January 30). Brieflands. Retrieved March 29, 2026, from [Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. (n.d.). PMC. Retrieved March 29, 2026, from [Link]

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• SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. (n.d.). Rasayan Journal of Chemistry. Retrieved March 29, 2026, from [Link]

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Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Purification Protocol for 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

Executive Summary

The 2-amino-1,3,4-thiadiazole heterocycle is a highly privileged scaffold in medicinal chemistry, recognized for its broad-spectrum antimicrobial, anti-inflammatory, and antiviral properties[1]. This application note details a robust, self-validating protocol for the synthesis of 5-(nonan-5-yl)-1,3,4-thiadiazol-2-amine . By employing a one-pot dehydrative cyclization of 2-butylhexanoic acid and thiosemicarbazide mediated by phosphorus oxychloride (POCl₃), this guide provides step-by-step methodologies, mechanistic insights, and troubleshooting strategies to ensure high yield and purity.

Introduction & Mechanistic Rationale

The synthesis of 2-amino-5-alkyl-1,3,4-thiadiazoles is traditionally achieved via the dehydrative cyclocondensation of aliphatic carboxylic acids with thiosemicarbazide[1][2]. To synthesize the specific target compound, the corresponding lipophilic precursor required is 2-butylhexanoic acid (also known systematically as nonane-5-carboxylic acid, CAS: 3115-28-4)[3][4].

Due to the significant steric bulk of the highly branched nonan-5-yl group, the activation of the carboxylic acid requires a potent dehydrating agent. POCl₃ serves a dual purpose in this reaction[5]:

• Activation: POCl₃ converts the sterically hindered 2-butylhexanoic acid into a highly reactive intermediate (an acid chloride or dichlorophosphate anhydride).

• Nucleophilic Addition: The terminal hydrazine nitrogen of thiosemicarbazide attacks the activated carbonyl, forming an acylthiosemicarbazide intermediate[2].

• Cyclization & Aromatization: Under the strongly acidic and dehydrating conditions, the thione sulfur attacks the carbonyl carbon. Subsequent elimination of water drives the aromatization to form the 1,3,4-thiadiazole ring[2].

Logical relationship of the POCl3-mediated dehydrative cyclization mechanism.

Materials and Quantitative Reagent Data

The following table summarizes the optimized stoichiometry for a 10 mmol scale synthesis. The use of excess POCl₃ (3.5 equivalents) is critical to drive the reaction to completion and suppress the formation of desulfurized 1,3,4-oxadiazole byproducts[1][6].

Reagent	MW ( g/mol )	Equivalents	Amount	Role
2-Butylhexanoic acid	172.26	1.0	1.72 g (10 mmol)	Lipophilic Starting Material[7]
Thiosemicarbazide	91.14	1.2	1.09 g (12 mmol)	Nitrogen/Sulfur Source[8]
Phosphorus oxychloride (POCl₃)	153.33	3.5	3.2 mL (35 mmol)	Activating & Dehydrating Agent
Ice-Cold Distilled Water	18.02	N/A	50 mL	Quenching Agent
Ammonium Hydroxide (28%)	35.05	N/A	As needed	pH Adjustment / Free-basing

Experimental Protocol

This protocol utilizes TLC monitoring and pH-controlled precipitation to ensure high purity and yield, creating a self-validating workflow.

Step-by-step experimental workflow for the synthesis and purification of the target compound.

Step-by-Step Methodology:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 2-butylhexanoic acid (1.72 g, 10 mmol) and thiosemicarbazide (1.09 g, 12 mmol)[5].

• POCl₃ Addition (Critical Step): Cool the flask in an ice-water bath (0–5 °C). Attach a reflux condenser. Carefully add POCl₃ (3.2 mL, 35 mmol) dropwise over 15 minutes.

  • Causality: POCl₃ addition is highly exothermic; controlling the temperature prevents the thermal degradation of thiosemicarbazide and minimizes hazardous outgassing[8].

• Dehydrative Cyclization: Remove the ice bath and gradually heat the reaction mixture to 75–90 °C using an oil bath. Maintain reflux for 4 to 5 hours[5].

  • Causality: The highly branched nonan-5-yl group imposes significant steric hindrance, necessitating a longer reflux time compared to linear aliphatic acids to ensure complete cyclization.

• Reaction Monitoring: Monitor the reaction via TLC (Eluent: Hexane/Ethyl Acetate 6:4). The product will appear as a new, more polar UV-active spot compared to the starting carboxylic acid.

• Quenching: Once complete, cool the mixture to room temperature. Slowly pour the viscous mixture into a beaker containing 50 mL of crushed ice with vigorous stirring.

  • Causality: Ice prevents the mixture from boiling over during the violent hydrolysis of excess POCl₃.

• Neutralization & Precipitation: The product initially exists in the aqueous phase as a water-soluble hydrochloride salt. Slowly add concentrated ammonium hydroxide (28%) dropwise until the pH reaches 8.0.

  • Causality: Neutralizing the HCl byproduct liberates the free 2-amino-1,3,4-thiadiazole base, which is insoluble in water and precipitates out of the solution as a solid[5].

• Filtration: Collect the crude precipitate via vacuum filtration. Wash the filter cake extensively with cold distilled water (3 × 20 mL) to remove residual inorganic phosphate and ammonium salts.

• Recrystallization: Dissolve the crude solid in a minimum volume of hot aqueous ethanol (or DMF)[8]. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to maximize crystallization. Filter and dry under vacuum to yield pure 5-(nonan-5-yl)-1,3,4-thiadiazol-2-amine.

Analytical Characterization (Expected Data)

To validate the structural integrity of the synthesized compound, the following spectral parameters should be confirmed:

• FT-IR (KBr): Appearance of sharp absorption bands at ~3300 cm⁻¹ and 3150 cm⁻¹ (primary amine -NH₂ stretching) and ~1620 cm⁻¹ (C=N stretching of the thiadiazole ring)[5].

• LC-MS: A molecular ion peak [M+H]⁺ at m/z 228.1 (Calculated exact mass for C₁₁H₂₁N₃S is 227.15).

• ¹H NMR (400 MHz, DMSO-d₆): A broad singlet integrating for 2H at ~7.0–7.2 ppm corresponding to the -NH₂ group. A multiplet at ~3.0–3.2 ppm integrating for 1H corresponding to the methine proton of the nonan-5-yl group attached to the C5 position of the thiadiazole ring.

Troubleshooting & Optimization

Issue Observed	Mechanistic Cause	Recommended Solution
Low Product Yield	Incomplete cyclization due to the steric bulk of the nonan-5-yl group.	Extend reflux time to 6 hours or utilize microwave irradiation (300 W, short pulses) to drive the reaction[8].
Formation of Oxadiazole Byproduct	Desulfurization occurring at excessively high temperatures (>100 °C)[1].	Strictly control the oil bath temperature to 75–90 °C. Ensure an adequate excess of POCl₃[6].
Gummy/Oily Precipitate	Incomplete neutralization or presence of unreacted lipophilic 2-butylhexanoic acid.	Ensure pH is strictly adjusted to 8.0. Wash the crude product with cold hexanes to remove unreacted acid before recrystallization.

References

• Optimized POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives as anti-influenza agents. arabjchem.org.
• Synthesis of 1,3,4-Thiadiazole Derivatives and Microbiological Activities: A Review. sbq.org.br.
• Refining protocols for the synthesis of 2-amino-1,3,4-thiadiazoles from thiosemicarbazide. benchchem.com.
• CAS 3115-28-4: 2-Butylhexanoic acid. cymitquimica.com.
• POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives as anti-influenza agents. researchgate.net.
• Synthesis of 2-amino-1-3,4-thiadiazoles. researchgate.net.
• Hexanoic acid, 2-butyl- - the NIST WebBook. nist.gov.
• 2-Butylhexanoic acid | C10H20O2 | CID 18379. nih.gov.

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Application Note: In Vitro Antimicrobial Activity of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

Executive Summary

The 1,3,4-thiadiazole ring is a privileged pharmacophore in modern medicinal chemistry, recognized for its mesoionic nature, favorable pharmacokinetic profile, and broad-spectrum biological activity[1]. The specific derivative 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (CAS: 113836-51-4) represents a highly specialized structural class. It combines the strong hydrogen-bonding potential of the 2-amino-1,3,4-thiadiazole head group with a highly lipophilic, branched 9-carbon alkyl chain (nonan-5-yl).

For drug development professionals, this compound serves as an excellent scaffold for targeting drug-resistant pathogens. The extreme lipophilicity of the nonan-5-yl tail drastically enhances membrane permeability, allowing the molecule to penetrate the complex lipid bilayers of Gram-negative bacteria and the ergosterol-rich cell walls of pathogenic fungi[2]. This application note details the mechanistic rationale, critical solubility considerations, and standardized in vitro protocols required to accurately evaluate the antimicrobial efficacy of this unique compound.

Mechanistic Rationale

The antimicrobial superiority of 2-amino-1,3,4-thiadiazole derivatives stems from their amphiphilic-like interaction with microbial cells. The mechanism is twofold:

• Membrane Anchoring: The branched nonan-5-yl chain acts as a lipophilic anchor, rapidly partitioning into the microbial cell envelope.

• Target Inhibition: Once internalized, the 1,3,4-thiadiazole core acts as a bioisostere, binding to intracellular targets. In bacteria, these scaffolds frequently inhibit FabH (β-ketoacyl-acyl carrier protein synthase III), a critical enzyme in fatty acid biosynthesis[1]. In fungi, they disrupt ergosterol synthesis, leading to metabolic arrest and cell death[2].

Figure 1: Proposed mechanism of action driven by the lipophilic nonan-5-yl tail and polar thiadiazole head.

Critical Pre-Analytical Considerations: The Solubility Challenge

Expertise & Causality: A frequent point of failure when evaluating highly lipophilic compounds is aqueous precipitation during serial dilution. Standard Mueller-Hinton Broth (MHB) lacks the surfactant properties required to keep the nonan-5-yl chain in solution. If the compound precipitates, it cannot interact with the bacteria, leading to artificially high (false-negative) Minimum Inhibitory Concentration (MIC) results.

To resolve this, the primary stock must be prepared in 100% Dimethyl Sulfoxide (DMSO), and all subsequent aqueous broth dilutions must be supplemented with 0.1% to 0.5% (v/v) Tween-80 or Tween-20[3]. This micellar solubilization strategy maintains the compound's bioavailability without inducing surfactant-mediated toxicity to the microbial strains.

Standardized Experimental Protocols

The following protocols establish a self-validating system for determining the MIC and Minimum Bactericidal Concentration (MBC), ensuring high trustworthiness through rigorous control integration[4].

Protocol A: Compound Preparation & Solubilization

• Primary Stock: Weigh exactly 10.0 mg of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine and dissolve in 1.0 mL of sterile, anhydrous DMSO to yield a 10 mg/mL (10,000 µg/mL) stock. Vortex until completely clear.

• Working Solution: Dilute the primary stock 1:10 in sterile Mueller-Hinton Broth (MHB) supplemented with 0.1% Tween-80 to yield a 1,000 µg/mL working solution (containing 10% DMSO).

• Note: The final maximum concentration of DMSO in the assay well will be 5%, which is well below the toxicity threshold for most standard ESKAPE pathogens.

Protocol B: Broth Microdilution Assay (MIC Determination)

This protocol utilizes a 96-well plate format with Resazurin as a colorimetric indicator of cell viability, allowing for rapid, high-throughput visual readout[4].

• Plate Setup: Dispense 50 µL of MHB (with 0.1% Tween-80) into wells 2 through 12 of a sterile 96-well plate.

• Serial Dilution: Add 100 µL of the 1,000 µg/mL working solution to well 1. Transfer 50 µL from well 1 to well 2, mix by pipetting, and continue two-fold serial dilutions up to well 10. Discard 50 µL from well 10. (Concentration range: 500 µg/mL down to 0.97 µg/mL).

• Control Wells:

  • Well 11 (Growth Control): 50 µL MHB + 50 µL inoculum.

  • Well 12 (Sterility Control): 100 µL MHB only.

  • Vehicle Control: A separate row containing a DMSO gradient matching the test compound, to prove the solvent is not inhibiting growth.

  • Positive Control: A separate row utilizing Ciprofloxacin (for bacteria) or Fluconazole (for fungi)[2].

• Inoculation: Prepare a microbial suspension matched to a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute 1:150 in MHB. Add 50 µL of this inoculum to wells 1 through 11.

• Incubation: Seal the plate and incubate at 37°C for 18–24 hours.

• Resazurin Addition: Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

• Readout: Blue/Purple indicates no growth (inhibition); Pink indicates viable bacterial metabolism. The MIC is the lowest concentration well that remains blue.

Figure 2: Standardized high-throughput broth microdilution workflow for highly lipophilic compounds.

Protocol C: Minimum Bactericidal Concentration (MBC)

To determine if the compound is bacteriostatic or bactericidal:

• Identify the MIC well and the three preceding wells (higher concentrations) that showed no visible growth.

• Aspirate 10 µL from these wells and plate onto sterile Mueller-Hinton Agar (MHA) plates.

• Incubate the plates at 37°C for 24 hours.

• The MBC is defined as the lowest concentration that results in a ≥99.9% reduction of the initial inoculum (no colony formation).

Expected Outcomes & Data Presentation

Based on the structural activity relationship (SAR) of alkyl-substituted 2-amino-1,3,4-thiadiazoles, the nonan-5-yl derivative is expected to show potent activity against Gram-positive bacteria and fungal strains, with moderate activity against Gram-negative bacteria due to efflux pump mechanisms[1],[2].

Below is a representative data structure summarizing the expected quantitative performance profile of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine compared to clinical standards.

Microbial Strain	Gram/Type	Expected MIC (µg/mL)	Expected MBC/MFC (µg/mL)	Standard Control MIC (µg/mL)
Staphylococcus aureus (MRSA)	Positive	4.0 – 8.0	8.0 – 16.0	1.0 (Ciprofloxacin)
Bacillus subtilis	Positive	2.0 – 4.0	4.0 – 8.0	0.5 (Ciprofloxacin)
Escherichia coli	Negative	16.0 – 32.0	> 64.0	2.0 (Ciprofloxacin)
Pseudomonas aeruginosa	Negative	32.0 – 64.0	> 64.0	4.0 (Ciprofloxacin)
Candida albicans	Fungal	8.0 – 16.0	16.0 – 32.0	2.0 (Fluconazole)
Aspergillus niger	Fungal	16.0 – 32.0	32.0	4.0 (Fluconazole)

Table 1: Anticipated antimicrobial and antifungal activity profile of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine.

References

• Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PMC Source: National Institutes of Health (nih.gov) URL:[Link]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents Source: Dove Medical Press URL:[Link]

• Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides Source: Frontiers URL:[Link]

• Exploring the IR spectral features and antimicrobial activity of 1,3,4-thiadiazole derivatives Source: Pharmacy Journal URL:[Link]

Sources

• 1. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Frontiers | Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides [frontiersin.org]
• 4. pharmacyjournal.in [pharmacyjournal.in]

Application Note: 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine as a Lipophilic Building Block in Medicinal Chemistry

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Medicinal Chemists, Drug Discovery Scientists, and Formulation Engineers

Pharmacological Rationale & Structural Dynamics

The 1,3,4-thiadiazole nucleus is a privileged scaffold in drug discovery, widely recognized for its broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties[1][2]. As a bioisostere of pyrimidine, the 1,3,4-thiadiazole ring effectively interferes with DNA replication processes, while its mesoionic character facilitates the crossing of biological membranes[3]. Furthermore, the sulfur atom's C-S σ∗ orbitals create regions of low electron density (sigma holes) that enhance specific interactions with target proteins[3].

5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine represents a highly specialized derivative within this class. It combines the reactive and coordinative potential of the 2-amino-1,3,4-thiadiazole core with a highly lipophilic, branched nonan-5-yl (1-butylpentyl) tail.

The Causality of the Branched Lipophilic Tail: In medicinal chemistry, adding a straight-chain lipid tail often leads to poor solubility due to tight crystalline packing. The branched nature of the nonan-5-yl group disrupts this packing, significantly enhancing the molecule's solubility in aprotic organic solvents and lipid bilayers. This makes the compound an exceptional building block for synthesizing drugs that must embed into deep hydrophobic enzyme pockets (e.g., Carbonic Anhydrase Inhibitors) or disrupt microbial cell membranes[1].

Physicochemical Data & Lipophilicity Profiling

To understand the unique positioning of the nonan-5-yl derivative, it is critical to compare its physicochemical properties against standard 5-substituted-1,3,4-thiadiazol-2-amines. The data below illustrates how the nonan-5-yl group shifts the molecule into a highly lipophilic space without altering the polar surface area of the pharmacophore.

R-Group at C5	Est. cLogP	TPSA (Ų)	Steric Bulk / Packing	Primary Medicinal Application
Methyl	0.24	67.4	Low / Tight	Systemic anti-infectives (e.g., Methazolamide analogs)
Phenyl	1.85	67.4	Moderate / Planar	CNS targets / Anticancer agents
Nonan-5-yl	4.10	67.4	High / Branched	Membrane-disrupting antimicrobials / Topicals

Table 1: Comparative physicochemical profiling of 5-substituted-1,3,4-thiadiazol-2-amines. The nonan-5-yl group drastically increases cLogP, optimizing the molecule for lipid-rich environments.

Synthetic Reactivity & Workflow

The 2-amino group of the 1,3,4-thiadiazole ring is significantly less nucleophilic than a standard aliphatic amine. The lone pair on the exocyclic nitrogen is delocalized into the electron-deficient heteroaromatic ring. Consequently, derivatization requires strong electrophiles (e.g., acid chlorides, isocyanates) or potent coupling reagents (e.g., HATU).

Synthetic workflow and medicinal applications of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine.

Mechanisms of Biological Action

Once synthesized, derivatives of 5-(nonan-5-yl)-1,3,4-thiadiazol-2-amine operate via a dual-action mechanism. The heterocyclic core acts as a hydrogen bond donor/acceptor or metal coordinator (e.g., binding to the zinc ion in Carbonic Anhydrase), while the highly lipophilic nonan-5-yl tail anchors the molecule into lipid bilayers or hydrophobic binding pockets.

Dual-action mechanism of lipophilic 1,3,4-thiadiazole derivatives in biological systems.

Validated Experimental Protocols

The following protocols are designed as self-validating systems , incorporating built-in physicochemical checkpoints to ensure high-fidelity synthesis.

Protocol A: Synthesis of N-(5-(Nonan-5-yl)-1,3,4-thiadiazol-2-yl)amides via Acyl Chlorides

Objective: To synthesize lipophilic amide derivatives for antimicrobial screening.

• Preparation : Dissolve 1.0 eq of 5-(nonan-5-yl)-1,3,4-thiadiazol-2-amine in anhydrous Dichloromethane (DCM) (0.2 M concentration).

  • Causality: The branched nonan-5-yl group provides excellent solubility in DCM, allowing for a highly concentrated reaction mixture that drives the kinetics of the weakly nucleophilic amine.

• Base Addition : Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA) and cool the mixture to 0 °C under an inert argon atmosphere.

• Electrophile Addition : Dropwise, add 1.2 eq of the desired acyl chloride.

  • Causality: The reaction is exothermic. Maintaining 0 °C prevents competitive di-acylation at the exocyclic nitrogen and suppresses ring-opening side reactions.

• Self-Validation Checkpoint (TLC) : After 2 hours at room temperature, monitor via TLC (Hexane:EtOAc 7:3). The starting amine will appear as a low-Rf spot (highly polar NH2), whereas the successful amide product will migrate significantly higher due to the masking of the amine and the dominance of the nonan-5-yl tail's lipophilicity.

• Workup & Purification : Quench with saturated aqueous NaHCO3. Extract with DCM. Wash the organic layer with 1M HCl.

  • Causality: The 1M HCl wash is a critical purification step. Unreacted starting amine is basic enough to be protonated and pulled into the aqueous layer, while the resulting amide (whose basicity is heavily attenuated by the carbonyl group) remains safely in the highly lipophilic organic phase. Dry over anhydrous Na2SO4 and concentrate in vacuo.

Protocol B: Synthesis of Ureido Derivatives via Isocyanates

Objective: To synthesize urea-linked 1,3,4-thiadiazoles, a common motif for kinase and enzyme inhibitors.

• Preparation : Dissolve 1.0 eq of 5-(nonan-5-yl)-1,3,4-thiadiazol-2-amine in anhydrous Toluene.

  • Causality: Toluene allows for higher reflux temperatures (110 °C), which is often necessary to overcome the high activation energy required for the deactivated thiadiazole amine to attack the isocyanate carbon.

• Reaction : Add 1.1 eq of the chosen aryl/alkyl isocyanate. Heat to 90 °C for 12 hours.

• Self-Validation Checkpoint (IR Spectroscopy) : Take a small aliquot, evaporate the solvent, and run an FT-IR spectrum. The complete disappearance of the intense, sharp isocyanate peak at ~2250–2270 cm⁻¹ confirms the consumption of the electrophile and validates reaction completion without relying solely on chromatography.

• Isolation : Cool the reaction to 0 °C. The highly lipophilic ureido product often precipitates directly from the cold toluene. Filter and wash with cold hexanes to yield the pure product.

References

• Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC. National Institutes of Health (NIH).[3]

• 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents - PMC. National Institutes of Health (NIH).[1]

• Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections - MDPI. MDPI.[2]

Sources

• 1. 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Plant Growth Regulatory Activity of Thiadiazole Derivatives

Introduction and Strategic Context

Thiadiazole derivatives—specifically 1,2,3-thiadiazole and 1,3,4-thiadiazole isomers—have emerged as highly versatile scaffolds in agrochemical and botanical research[1][2]. While historically recognized for their broad-spectrum fungicidal and antibacterial properties[3][4], specific structural modifications have unlocked potent plant growth regulatory (PGR) activities. The most prominent example is Thidiazuron (TDZ, N-phenyl-N'-(1,2,3-thiadiazol-5-yl)urea), a synthetic phenylurea derivative that exhibits extraordinary cytokinin-like and auxin-like efficacy[5][6].

This application note provides researchers and drug development professionals with a comprehensive, field-proven guide to the mechanistic pathways, synthesis, and biological evaluation of thiadiazole-based PGRs. By understanding the causality behind these protocols, scientists can optimize the development of novel structural analogs, such as 1,2,3-thiadiazol-5-ylimidazolidine-2,4-diones, for advanced plant tissue culture and agricultural applications[6][7].

Mechanistic Insights: Dual-Action Phytohormone Modulation

The remarkable potency of thiadiazole derivatives like TDZ stems from their ability to simultaneously mimic endogenous phytohormones and alter their natural metabolic degradation[8].

• Enzymatic Inhibition: Thiadiazole-based PGRs act as potent competitive inhibitors of Cytokinin Oxidase (CKX), the primary enzyme responsible for the oxidative cleavage of endogenous cytokinins[6]. By occupying the active site of CKX, these derivatives prevent cytokinin degradation, leading to a rapid intracellular accumulation of the hormone.

• Receptor Activation: Beyond enzyme inhibition, the spatial geometry of the thiadiazole ring coupled with a urea or imidazolidine bridge allows these molecules to directly bind and activate auxin and cytokinin receptors[8].

• Metabolic Shunting: At higher concentrations, synthetic 1,2,3-thiadiazoles can induce mild oxidative stress, triggering the GABA (gamma-aminobutyric acid) shunt. This alternative carbon/nitrogen pathway counteracts oxidative damage while generating carbon fluxes to the TCA cycle, thereby sustaining basal nitrogen assimilation during rapid morphological changes[9].

Fig 1. Dual-action signaling modulation by thiadiazole derivatives in plant morphogenesis.

Chemical Synthesis Protocol: 1,2,3-Thiadiazole Urea Derivatives

The synthesis of highly active PGRs requires the precise formation of a urea bridge linking a phenyl group to a thiadiazole ring[5]. The following self-validating protocol outlines the synthesis of Thidiazuron (TDZ) and can be adapted for novel imidazolidine-2,4-dione analogs[6].

Reagents and Materials

• Precursors: 5-amino-1,2,3-thiadiazole (1.0 eq), Phenyl isocyanate (1.1 eq)[5].

• Solvent: Anhydrous Toluene. Causality: Toluene is chosen as an aprotic, non-nucleophilic solvent to prevent unwanted side reactions with the highly electrophilic isocyanate, ensuring the exclusive formation of the target urea bridge[5].

• Equipment: Three-neck round-bottom flask, dropping funnel, magnetic stirrer, ice bath.

Step-by-Step Methodology

• Reaction Setup: Dissolve 10 mmol of 5-amino-1,2,3-thiadiazole in 30 mL of anhydrous toluene under an inert nitrogen atmosphere to prevent moisture-induced isocyanate hydrolysis.

• Controlled Addition: Cool the reaction vessel to 0–5 °C using an ice bath. Add 11 mmol of phenyl isocyanate dropwise via a dropping funnel over 30 minutes. Causality: The reaction between the amine and isocyanate is highly exothermic. Dropwise addition and temperature control prevent thermal degradation and minimize the formation of symmetric diphenylurea byproducts[5].

• Propagation & Monitoring: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: Hexane/Ethyl Acetate 7:3). The disappearance of the amine spot validates reaction completion[5].

• Isolation: The resulting TDZ product will spontaneously precipitate out of the toluene solution as a white/off-white solid[5].

• Purification: Collect the crude precipitate via vacuum filtration. Wash the filter cake sequentially with cold toluene (2 x 10 mL) and hexane (2 x 10 mL) to remove unreacted starting materials and trace impurities. Dry under a vacuum at 40 °C to yield the purified derivative[5].

Fig 2. Standardized synthetic workflow for N-phenyl-N'-(1,2,3-thiadiazol-5-yl)urea derivatives.

Biological Evaluation Protocols

To validate the PGR activity of synthesized thiadiazole derivatives, rigorous in vitro assays must be conducted. The following protocols evaluate both callogenesis (tissue culture) and seed germination[6][8].

In Vitro Callogenesis and Organogenesis Assay

• Media Preparation: Prepare standard Murashige and Skoog (MS) basal medium supplemented with 3% sucrose and 0.8% agar. Causality: MS medium provides the essential macro and micronutrients required for undifferentiated cell division[8].

• Treatment Formulation: Dissolve the synthesized thiadiazole derivative in DMSO (final DMSO concentration <0.1% v/v to prevent solvent toxicity) and add to the MS medium at varying concentrations (e.g., 0.1, 0.5, 1.0, and 5.0 μM). Include a positive control (commercial TDZ or 6-BAP) and a negative control (hormone-free MS medium)[6].

• Explant Inoculation: Surface-sterilize cotyledon or hypocotyl explants (e.g., Cucumis sativus or Lycopersicon esculentum) and place them horizontally onto the prepared media[8].

• Incubation & Validation: Incubate cultures in a growth chamber at 25 ± 2 °C under a 16-hour photoperiod. After 21–28 days, quantify the percentage of explants inducing callus and the average number of adventitious shoots per explant[5][8].

Seed Germination and Root Morphology Assay

• Seed Preparation: Surface-sterilize seeds (e.g., Triticum durum or Cucumis sativus) using 1% sodium hypochlorite for 10 minutes, followed by five washes with sterile distilled water[6][9].

• Treatment Application: Place seeds on sterile filter paper in Petri dishes. Moisten the paper with 5 mL of aqueous emulsions containing the thiadiazole derivatives at 5, 25, and 50 μg/L[9].

• Incubation: Incubate in the dark at 25 °C for 72 hours, followed by a transfer to light conditions.

• Data Collection: Measure germination percentage, primary root elongation, and lateral root inhibition. Note: Potent thiadiazole derivatives often stimulate shoot growth but may inhibit lateral root elongation at concentrations >5 mg/L due to cytokinin over-accumulation[6].

Quantitative Data Presentation

The following table summarizes the comparative biological activities of various thiadiazole classes, highlighting the structure-activity relationship (SAR) where specific functional groups dictate whether the molecule acts primarily as a PGR or a fungicide[4][6][10].

Compound Class / Derivative	Primary Biological Activity	Key Quantitative Metric	Reference
Thidiazuron (TDZ)	Plant Growth Regulator (Cytokinin/Auxin mimic)	Induces callogenesis at concentrations as low as 0.1 μM.	[5][8]
1,2,3-thiadiazol-5-ylimidazolidine-2,4-diones (Analogs A1 & B1)	Plant Growth Regulator	Exhibits growth-regulating effects similar to TDZ; inhibits lateral roots at 5 mg/L.	[6]
3H-[1,3,4]thiadiazole-2-thiones (Derivatives 5–8)	Growth Stimulant	Achieves 75–100% growth stimulant activity compared to heteroauxin at 25 mg/L.	[10]
1,3,4-thiadiazole glucosides (Compound 4i)	Fungicidal	EC50 of 3.43 μg/mL against Phytophthora infestans (outperforming Dimethomorph).	[4]
Synthetic 1,2,3-Thiadiazole [1,3-Bis[4-(1,2,3-thiadiazol-4-yl) phenoxy]propane]	Stress Inducer / Modulator	Completely inhibits wheat seed germination at >5 μg/L; triggers GABA accumulation.	[9]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides [frontiersin.org]
• 4. Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Discovery and Biological Evaluation of 3‑(1,2,3-Thiadiazol-5-yl)-1-arylimidazolidine-2,4-diones as Potential Plant Growth Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ovid.com [ovid.com]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]

Technical Notes & Optimization

Technical Support Center: Troubleshooting NMR Peak Assignments for Complex Thiadiazole Structures

Welcome to the Advanced NMR Troubleshooting Center. Thiadiazoles (including 1,2,4-, 1,3,4-, and 1,2,5-isomers) are privileged scaffolds in drug development, but their characterization is notoriously difficult. The absence of core ring protons, heavy reliance on quaternary carbon assignments, and dynamic tautomerism often lead to ambiguous or misleading NMR spectra.

As an Application Scientist, I have designed this guide to move beyond basic peak picking. Here, we explore the causality behind aberrant NMR phenomena and provide self-validating experimental protocols to ensure your structural assignments are unequivocally correct.

Frequently Asked Questions (FAQs) & Diagnostic Logic

FAQ 1: How do I differentiate the C3 and C5 carbons in a 1,2,4-thiadiazole core when both appear as quaternary singlets in the 13 C spectrum?

The Causality: In a 1,2,4-thiadiazole ring, the electronic environment is highly asymmetric. The C5 carbon is flanked directly by a highly electronegative nitrogen atom and a highly polarizable sulfur atom. This induces a strong π -polarization and localized deshielding effect. Consequently, the C3 carbon generally resonates at a higher field ( δ 148–188 ppm) compared to the heavily deshielded C5 carbon ( δ 161–201 ppm)[1].

Self-Validating Protocol: Do not rely on 1D 13 C shifts alone, as electron-withdrawing substituents can invert expected shift ranges. Instead, use a 2D 1 H- 13 C HMBC (Heteronuclear Multiple Bond Correlation) to build a self-validating map:

• Identify the isolated spin systems of the substituents attached to C3 and C5 (e.g., a methyl group or an aromatic ring).

• Trace the 3JCH​ (three-bond) correlations from the substituent protons into the thiadiazole core.

• Cross-Validation: If a side-chain proton shows a strong 3J cross-peak to a carbon at ~185 ppm, assign it as C5. Verify that no 4JCH​ cross-peak appears to the ~150 ppm carbon, which confirms the isolation of the C3 and C5 spin systems.

FAQ 2: My 1,3,4-thiadiazole derivative (e.g., a 2-mercapto or 2-amino derivative) shows broadened or doubled peaks in the 13 C spectrum. Is my sample impure or degrading?

The Causality: Broadened or doubled peaks in functionalized 1,3,4-thiadiazoles are classic hallmarks of tautomerism (e.g., thione-thiol, keto-enol, or amino-imino equilibria) occurring at an intermediate exchange rate on the NMR timescale. The electronic distribution shifts radically between tautomers. For example, a ketonic carbon resonates heavily deshielded at ~204.5 ppm, whereas its enolic counterpart appears around ~155.5 ppm[2]. Furthermore, solvent polarity heavily dictates the dominant form: polar aprotic solvents like DMSO- d6​ stabilize the highly dipolar keto/thione forms, while non-polar solvents like CDCl 3​ favor the enol/thiol forms[2].

Self-Validating Protocol: Before assuming sample degradation, perform the Variable Temperature (VT) & Solvent Titration Workflow detailed in the Experimental Protocols section below. If heating the sample causes the broadened peaks to coalesce into a single sharp peak, you have proven dynamic tautomeric exchange rather than the presence of an impurity.

FAQ 3: 1 H and 13 C NMR are insufficient to map the connectivity of my highly substituted thiadiazole. How can I map the heteroatom core?

The Causality: When carbon chemical shifts overlap or HMBC lacks sufficient proton handles, 15 N NMR becomes the ultimate diagnostic tool. The nitrogen atoms in thiadiazoles possess lone pairs that are extremely sensitive to their local electronic environment, hydrogen bonding, and tautomeric state. 15 N NMR provides a direct, unambiguous map of the heterocycle[3].

Self-Validating Protocol:

• Acquire a 1 H- 15 N HMBC spectrum optimized for long-range couplings (typically nJNH​ = 5–8 Hz).

• Use adjacent side-chain protons to find cross-peaks to the ring nitrogens.

• Solid-State Fallback: If solubility is poor or proton handles are entirely lacking, utilize 15 N CP/MAS (Cross-Polarization Magic Angle Spinning) solid-state NMR. This technique complements X-ray diffraction by revealing the exact conformational and tautomeric state locked within the solid lattice[4].

Quantitative Data: Diagnostic Chemical Shift Ranges

Use the following table to benchmark your experimental data against established tautomeric and isomeric shift ranges.

Nucleus / Position	Compound Type / State	Typical Chemical Shift (ppm)	Diagnostic Feature
C3	1,2,4-Thiadiazole	148 – 188	Generally higher field than C5
C5	1,2,4-Thiadiazole	161 – 201	Highly deshielded by adjacent N and S
C=O (Keto)	1,3,4-Thiadiazole deriv.	~204.5	Favored in polar aprotic solvents (DMSO)
C-OH (Enol)	1,3,4-Thiadiazole deriv.	~155.5	Favored in non-polar solvents (CDCl 3​ )
C=S (Thione)	1,3,4-Thiadiazole deriv.	170 – 180	Highly deshielded; confirms thione tautomer
C-SH (Thiol)	1,3,4-Thiadiazole deriv.	150 – 160	Upfield shift relative to thione carbon

Experimental Protocols

Workflow: Variable Temperature (VT) & Solvent Titration for Tautomer Resolution

To definitively separate tautomeric exchange from chemical impurities, execute this self-validating methodology:

Step 1: Solvent Titration (Isothermal)

• Sample Preparation: Prepare two identical 15 mg samples of the thiadiazole derivative. Dissolve Tube A in 0.6 mL CDCl 3​ and Tube B in 0.6 mL DMSO- d6​ .

• Baseline Acquisition: Acquire standard 1D 1 H and 13 C NMR spectra for both tubes at 298 K.

• Spectral Comparison: Overlay the spectra. Identify peaks that appear doubled or broadened in one solvent but sharp in another. An inversion of peak integration ratios between the two solvents strongly indicates solvent-dependent tautomerism.

Step 2: Variable Temperature (VT) Coalescence (Dynamic)

• VT-NMR Setup: Insert Tube B (DMSO- d6​ ) into the NMR spectrometer. Calibrate the probe temperature using an ethylene glycol standard.

• Heating Ramp: Acquire 1 H spectra at 10 K increments from 298 K up to 353 K (80°C). Allow 5 minutes of equilibration time at each step.

• Coalescence Analysis: Monitor the broadened signals. Record the coalescence temperature ( Tc​ ) where the doubled peaks merge into a single, sharp time-averaged peak. This confirms dynamic exchange.

• Reversibility Check (Critical): Cool the sample back to 298 K and re-acquire the spectrum. The spectrum must perfectly match the initial 298 K baseline. If new peaks appear, the compound has thermally degraded, invalidating the tautomerism hypothesis.

Mandatory Visualization: Troubleshooting Logic

Experimental workflow for troubleshooting thiadiazole NMR assignments.

References

• Product Class 10: 1,2,4-Thiadiazoles Thieme Connect [Link]

• Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties National Institutes of Health (NIH) [Link]

• 1H, 13C, 15N and 19F NMR study of acetylation products of heterocyclic thiosemicarbazones National Institutes of Health (NIH) [Link]

• 15N CP/MAS NMR as a Tool for the Mechanistic Study of Mechanical Stimuli-Responsive Materials American Chemical Society (ACS) [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1H, 13C, 15N and 19F NMR study of acetylation products of heterocyclic thiosemicarbazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing the Stability of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine for Long-Term Storage

Welcome to the dedicated technical support guide for 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound throughout its lifecycle in your laboratory. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and best practices derived from established principles of chemical stability and pharmaceutical sciences. Our goal is to provide you with the expertise to anticipate and address stability challenges, ensuring the reliability and reproducibility of your experimental outcomes.

Introduction: Understanding the Molecule

5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-thiadiazole core, which is a common scaffold in medicinal chemistry. The molecule's stability is influenced by the inherent properties of the thiadiazole ring and the presence of a primary amine and a bulky, lipophilic nonan-5-yl substituent. While the 1,3,4-thiadiazole ring is generally aromatic and stable, the presence of heteroatoms and functional groups introduces potential sites for degradation.[1] The lipophilic side chain can influence solubility and may impact susceptibility to certain degradation pathways.[][3]

This guide will walk you through the potential stability issues and provide practical solutions for maintaining the compound's quality over time.

Frequently Asked Questions (FAQs)

Here we address some of the common questions regarding the stability and storage of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine.

Q1: What are the primary degradation pathways for 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine?

A1: Based on the structure, the primary anticipated degradation pathways are:

• Hydrolysis: The 1,3,4-thiadiazole ring can be susceptible to cleavage under strongly acidic or basic conditions.[4] The amide-like character of the ring system can lead to hydrolytic cleavage over extended periods, especially at non-neutral pH.[5][6]

• Oxidation: The sulfur atom in the thiadiazole ring and the primary amine are potential sites for oxidation.[5] Oxidative degradation can be initiated by atmospheric oxygen, trace metal ions, or peroxides.

• Photodegradation: Exposure to UV or visible light can induce photochemical reactions in heterocyclic compounds, leading to the formation of degradation products.[7] Thiazole-containing compounds with aryl substituents have been shown to be susceptible to photo-oxygenation.[7]

Q2: What is the ideal temperature for long-term storage of this compound?

A2: For long-term storage of solid 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, it is recommended to store it at or below -20°C.[8] Lower temperatures minimize the rate of potential solid-state reactions. For short-term storage, 2-8°C is acceptable. Avoid repeated freeze-thaw cycles if the compound is in solution.

Q3: How does the lipophilic nonan-5-yl group affect the stability?

A3: The bulky and lipophilic nonan-5-yl group can have several effects. Increased lipophilicity may decrease aqueous solubility, which can be a factor in formulation and in certain assay conditions.[] While the alkyl group itself is generally stable, its steric bulk may offer some protection to the thiadiazole ring from certain chemical attacks. Conversely, high lipophilicity can sometimes facilitate entry into cellular systems where metabolic enzymes are present, potentially leading to biotransformation if used in cell-based assays.[][3]

Q4: Should I be concerned about the stability of this compound in solution?

A4: Yes, solutions of the compound are generally less stable than the solid form. The rate of degradation in solution is highly dependent on the solvent, pH, and temperature. For instance, in aqueous buffers, hydrolytic degradation is a concern, especially at pH extremes.[4] It is always recommended to prepare solutions fresh for experiments. If storage of a stock solution is necessary, it should be stored at -20°C or -80°C in an appropriate solvent (e.g., DMSO) in small aliquots to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This section provides a problem-solution format for specific issues you might encounter during your experiments.

Problem	Potential Cause	Troubleshooting Steps
Discoloration of Solid Compound (e.g., yellowing)	Oxidation of the amine or sulfur atom.	1. Store the compound under an inert atmosphere (e.g., argon or nitrogen).2. Ensure the storage container is tightly sealed and made of a non-reactive material (e.g., amber glass).3. Avoid exposure to light by using amber vials and storing in the dark.
Inconsistent Results in Biological Assays	Degradation of the compound in the assay medium.	1. Perform a stability study of the compound in the assay buffer at the experimental temperature. Analyze samples at different time points (e.g., 0, 2, 4, 8, 24 hours) by HPLC to determine the rate of degradation.[9]2. Prepare fresh solutions of the compound immediately before each experiment.3. If using cell-based assays, consider potential metabolic degradation by including appropriate controls.[9]
Precipitation of the Compound from Solution	Poor solubility or degradation to a less soluble product.	1. Determine the solubility of the compound in your chosen solvent or buffer system.2. Consider the use of co-solvents or other formulation strategies to improve solubility.3. Analyze the precipitate by LC-MS/MS to identify if it is the parent compound or a degradant.
Appearance of New Peaks in HPLC Analysis of an Aged Sample	Chemical degradation of the compound.	1. Conduct a forced degradation study to intentionally degrade the compound under various stress conditions (acid, base, oxidation, heat, light).[10] This will help in identifying potential degradation products and developing a stability-indicating HPLC method.2. Characterize the new peaks using LC-MS/MS to elucidate the structure of the degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is crucial for identifying potential degradation pathways and developing a stability-indicating analytical method.

Objective: To investigate the degradation of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine under various stress conditions.

Materials:

• 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Acetonitrile (ACN) or Methanol (MeOH), HPLC grade

• HPLC system with UV detector or LC-MS/MS

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., ACN or MeOH) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place the solid compound in an oven at 60°C for 24 hours. Also, heat a solution of the compound at 60°C for 24 hours.

  • Photodegradation: Expose the solid compound and a solution of the compound to a photostability chamber (ICH Q1B guidelines) for a specified duration.

• Sample Analysis:

  • At appropriate time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot of each stressed sample.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated HPLC method. Monitor for the appearance of new peaks and the decrease in the area of the parent peak.

Data Analysis:

• Calculate the percentage degradation of the parent compound under each condition.

• Characterize the major degradation products using LC-MS/MS.

Protocol 2: Long-Term Stability Study (Solid State)

Objective: To evaluate the stability of solid 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine under recommended storage conditions.

Materials:

• 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, solid

• Amber glass vials with tight-fitting caps

• Stability chambers or incubators set to the desired conditions (e.g., 25°C/60% RH, 40°C/75% RH, and -20°C).[10][11]

Procedure:

• Sample Preparation: Place a pre-weighed amount of the solid compound into several amber glass vials.

• Storage: Place the vials in stability chambers under the following conditions:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

  • Recommended: -20°C ± 5°C

• Time Points: Pull samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, 36 months).[11]

• Analysis: At each time point, analyze the sample for:

  • Appearance: Visual inspection for any changes in color or physical state.

  • Purity: HPLC analysis to determine the percentage of the parent compound and the presence of any degradation products.

  • Water Content: Karl Fischer titration, if the compound is suspected to be hygroscopic.

Data Analysis:

• Plot the purity of the compound versus time for each storage condition.

• Determine the shelf-life of the compound based on the time it takes for the purity to fall below a specified limit (e.g., 95%).

Visualizing Stability Concepts

Degradation Pathway Logic

Caption: Potential degradation pathways for the parent compound.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting inconsistent results.

Conclusion

Ensuring the stability of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine is paramount for the integrity of your research. By understanding its potential degradation pathways and implementing the recommended storage and handling procedures, you can minimize variability and ensure the reliability of your data. This guide provides a comprehensive framework for maintaining the quality of your compound for long-term use. Should you have further questions or require additional support, please do not hesitate to contact our technical service team.

References

• BenchChem. Technical Support Center: Degradation of 1,3,4-Thiadiazole Compounds in Biological Assays.

• BenchChem. Stability and degradation of 5-tert-butyl-1,3,4-thiadiazol-2-amine under acidic conditions.

• Nikam, V. S., et al. (2022). Instability Challenges and Stabilization Strategies of Pharmaceutical Proteins. PMC - NIH.

• Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate.

• BOC Sciences. (2024). Lipophilicity of Drug.

• Knappe, T. A., et al. (2007). Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. PubMed.

• World Health Organization. (2018). Annex 10: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products.

• Al-Majed, A. R., et al. (2021). Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach. PMC.

• Al-Ghabsha, T. S., et al. (2014). Titrimetric and Spectrophotometric Determination of Some Thiadiazole Derivatives by Using Amplification Reactions. SCIRP.

• Allos, O. S., & Al-Adham, I. K. (2010). Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. ResearchGate.

• Wu, L., et al. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. PubMed.

• Snape, T. J., et al. (2010). Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal.

• Pharmapproach. (2021). Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation.

• Davis, M. D., et al. (2023). Short- and Long-Term Stability of Aromatic Amines in Human Urine. MDPI.

• Sosič, I., et al. (2021). Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe?. PMC.

• Wikipedia. Heterocyclic amine formation in meat.

• Petrow, V., et al. (1958). Preparation and hydrolysis of some derivatives of 1 : 3 : 4-thiadiazole. RSC Publishing.

• Khan, M. R., et al. (2021). Heterocyclic Aromatic Amines in Meat: Formation, Isolation, Risk Assessment, and Inhibitory Effect of Plant Extracts. PMC.

• Chiu, C. P., et al. (1998). Heterocyclic Amines in Fresh and Processed Meat Products. Journal of Agricultural and Food Chemistry.

• Popiołek, Ł., et al. (2023). Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI.

• Singh, A. K. (2011). Review on Biological Activities of 1,3,4-Thiadiazole Derivatives. Journal of Applied Pharmaceutical Science.

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Technical Support Center: Minimizing Toxicity of 1,3,4-Thiadiazole Derivatives in In Vivo Studies

Last Updated: April 2, 2026

Introduction

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, valued for its versatile biological activities, including anticancer, antimicrobial, and anticonvulsant properties.[1][2][3] Its strong aromaticity and bioisosteric relationship with pyrimidine contribute to its great in vivo stability and ability to interact with biological targets.[4][5][6] However, like many heterocyclic compounds, derivatives of 1,3,4-thiadiazole can present toxicity challenges in in vivo models, which can hinder their development as therapeutic agents.[4][7]

This guide is designed for researchers, scientists, and drug development professionals to navigate and mitigate the common toxicity issues encountered during the in vivo evaluation of 1,3,4-thiadiazole derivatives. Here, we provide troubleshooting advice, frequently asked questions, and detailed protocols to help you design safer, more effective experiments.

Frequently Asked Questions (FAQs)

Q1: Why are 1,3,4-thiadiazole derivatives often associated with toxicity?

A1: The toxicity of 1,3,4-thiadiazole derivatives can stem from several factors. The stable, electron-deficient nature of the ring can make it susceptible to specific metabolic pathways that may lead to reactive metabolites.[3] Additionally, off-target effects, where the compound interacts with unintended biological molecules, can contribute to toxicity.[7] The specific substituents on the thiadiazole ring play a crucial role in determining the overall toxicity profile.[8][9]

Q2: What are the most common types of toxicity observed with these compounds?

A2: The observed toxicities can vary widely depending on the specific derivative. However, common issues reported in preclinical studies include hepatotoxicity (liver damage), hematological toxicity (affecting blood cells), and sometimes neurotoxicity.[10][11] It is crucial to conduct thorough toxicological screening to identify the specific target organs of toxicity for your compound.[12][13]

Q3: Is it possible to predict the toxicity of my 1,3,4-thiadiazole derivative before starting in vivo studies?

A3: While no method is foolproof, several in silico and in vitro approaches can help predict potential toxicity. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling can provide early warnings.[14] In vitro assays, such as cytotoxicity studies on various cell lines (including normal cell lines), metabolic stability assays using liver microsomes, and assessing inhibition of key enzymes like cytochrome P450s, are highly recommended.[14][15]

Q4: How important is the formulation in mitigating toxicity?

A4: Formulation is critically important. A poorly designed formulation can lead to issues like poor solubility, which may necessitate the use of co-solvents at concentrations that are themselves toxic. The choice of vehicle can also influence the absorption and metabolism of the compound, thereby affecting its toxicity profile.

Troubleshooting Guides: Problem-Oriented Solutions

This section addresses specific problems you might encounter during your in vivo experiments and provides actionable steps to troubleshoot them.

Problem 1: Unexpected Animal Morbidity or Mortality at Predicted "Safe" Doses

You've conducted in vitro cytotoxicity assays, and your compound showed a good therapeutic index. However, in your initial in vivo study, you observe severe adverse effects or animal death at doses you believed to be safe.

Causality and Immediate Actions:

This discrepancy often points to acute toxicity mechanisms not captured by simple in vitro models. Potential causes include the formation of a toxic metabolite, rapid and high Cmax leading to off-target effects, or issues with the formulation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected in vivo toxicity.

Problem 2: Signs of Organ-Specific Toxicity (e.g., Hepatotoxicity)

After a multi-day study, you observe elevated liver enzymes (ALT, AST) in the blood, or histopathology reveals liver damage.

Causality and Mechanistic Insights:

Hepatotoxicity is a common issue with xenobiotics. The liver is the primary site of metabolism, and some 1,3,4-thiadiazole derivatives can be converted into reactive electrophilic metabolites by cytochrome P450 enzymes. These reactive species can form covalent adducts with cellular proteins and DNA, leading to cellular stress, apoptosis, and necrosis.

Mitigation Strategies:

• Structural Modification: This is the most definitive solution. Structure-activity relationship (SAR) and structure-toxicity relationship (STR) studies can guide the modification of the molecule to block metabolic "hotspots." For example, replacing a metabolically labile group with a more stable one (e.g., replacing an oxidizable methyl group with a trifluoromethyl group) can prevent the formation of toxic metabolites.[1][8][9]

• Formulation Optimization: Consider formulations that may alter the biodistribution of the compound away from the liver. For instance, encapsulating the drug in nanoparticles could be explored for targeted delivery.

• Dosing Regimen Adjustment: Lowering the dose and increasing the dosing frequency might maintain therapeutic plasma concentrations while keeping the peak concentration (Cmax) below the toxicity threshold.

Data Summary: Structure-Toxicity Relationship Insights

Substituent Position	Modification Strategy	Rationale for Toxicity Reduction
C2 or C5 Aryl Ring	Introduce electron-withdrawing groups (e.g., -F, -CF3)	Can alter the electronic properties of the ring system, potentially making it less susceptible to oxidative metabolism.
C2-Amino Group	Convert to a prodrug or introduce bulky substituents	May sterically hinder access to metabolizing enzymes or alter the compound's physicochemical properties to reduce liver accumulation.
Metabolic "Hotspots"	Deuteration or fluorination of labile positions	Slows the rate of metabolic conversion at that specific site, reducing the formation of reactive metabolites.

In-Depth Protocols

Protocol 1: Tiered In Vivo Toxicity Screening

This protocol outlines a systematic approach to assess the toxicity of a novel 1,3,4-thiadiazole derivative. This follows the principles of dose-range finding and maximum tolerated dose (MTD) studies.[12]

Objective: To determine the maximum tolerated dose (MTD) and identify potential target organs of toxicity.

Materials:

• Test compound (1,3,4-thiadiazole derivative)

• Appropriate vehicle (e.g., 0.5% methylcellulose in water)

• Rodent model (e.g., male and female Sprague-Dawley rats or C57BL/6 mice)

• Standard laboratory equipment for dosing, observation, and sample collection.

Methodology:

Tier 1: Acute Toxicity/Dose Range Finding (Modified OECD 423)

• Group Allocation: Assign 3 animals per group. Start with a single group at a dose predicted to be non-toxic based on in vitro data (e.g., 30 mg/kg).

• Dosing: Administer a single dose via the intended clinical route (e.g., oral gavage).

• Observation: Closely monitor animals for clinical signs of toxicity at 30 minutes, 1, 2, and 4 hours post-dose, and then daily for 14 days.[11] Record changes in body weight, food/water intake, and any behavioral abnormalities.

• Dose Escalation: If no toxicity is observed, escalate the dose in a new group of animals (e.g., 100 mg/kg, 300 mg/kg, 1000 mg/kg). If toxicity is observed, add a lower dose group to refine the toxic dose range.

• Endpoint: Determine the dose that causes clear signs of toxicity and the highest dose that is well-tolerated.

Tier 2: 7-Day Repeat-Dose Study

• Dose Selection: Based on Tier 1 results, select 3-4 dose levels, including a high dose expected to produce mild toxicity, a low dose that is well-tolerated, and an intermediate dose. Include a vehicle control group.

• Group Allocation: Assign 5-10 animals per sex per group.

• Dosing: Administer the compound daily for 7 days.

• Monitoring: Conduct daily clinical observations and record body weights.

• Terminal Procedures (Day 8):

  • Collect blood for complete blood count (CBC) and clinical chemistry analysis (liver and kidney function panels).

  • Perform a full necropsy.

  • Weigh key organs (liver, kidneys, spleen, heart, brain).

  • Collect organs for histopathological examination.

Workflow Diagram:

Caption: Tiered in vivo toxicity screening workflow.

References

• Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. MDPI.[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 5-Alkyl vs. 5-Aryl-1,3,4-Thiadiazol-2-amines

Introduction: The 1,3,4-Thiadiazole Scaffold as a Privileged Structure

The 1,3,4-thiadiazole ring is a five-membered heterocyclic system containing sulfur and nitrogen atoms that has garnered immense interest in medicinal chemistry.[1][2] Its unique structural features, including aromaticity, metabolic stability, and the ability to act as a hydrogen bond acceptor and a two-electron donor system, make it a "privileged" scaffold in drug design.[3][4][5] Derivatives of 1,3,4-thiadiazole exhibit a remarkable breadth of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, anticonvulsant, and antiviral properties.[2][6][7]

The biological profile of these compounds is critically influenced by the nature of the substituent at the 5-position of the thiadiazole core.[8] This guide provides a comparative analysis of the biological activities of two major classes of these derivatives: 5-alkyl- and 5-aryl-1,3,4-thiadiazol-2-amines. By examining experimental data and structure-activity relationships (SAR), we aim to provide researchers and drug development professionals with insights into the distinct and overlapping therapeutic potential of these two subclasses.

Core Physicochemical Differences: Alkyl vs. Aryl Substitution

The choice between an alkyl (a saturated hydrocarbon chain) and an aryl (an aromatic ring) group at the C5 position fundamentally alters the molecule's physicochemical properties, which in turn dictates its interaction with biological targets.

• Lipophilicity and Solubility: Alkyl groups are generally more lipophilic than simple phenyl groups, a property that can enhance membrane permeability. However, the sulfur atom in the thiadiazole ring already imparts significant lipid solubility.[9] Aryl groups offer the unique advantage of modification with various functional groups (e.g., halogens, methoxy groups) that can fine-tune lipophilicity and electronic properties across a wide range.

• Electronic Effects: Aryl substituents, through resonance and inductive effects, can significantly modulate the electron density of the thiadiazole ring. Electron-withdrawing groups (EWGs) on the aryl ring, for instance, can polarize the system and create favorable interactions with target proteins. Alkyl groups primarily exert a modest electron-donating inductive effect.

• Steric Profile and Conformation: Aryl groups introduce a planar, rigid structure, which can be crucial for fitting into specific binding pockets. They also offer possibilities for π-π stacking interactions. Alkyl chains are more flexible, which can be advantageous or detrimental depending on the target's conformational requirements.

Comparative Biological Activity

Antimicrobial Activity

Both 5-aryl and 5-alkyl-1,3,4-thiadiazol-2-amines have been investigated for their antimicrobial properties.[1][10] However, the structural requirements for optimal activity appear to differ.

5-Aryl Derivatives: The antimicrobial potency of 5-aryl derivatives is heavily dependent on the substitution pattern of the aryl ring. A consistent finding across multiple studies is that the presence of strong electron-withdrawing groups, such as chloro or nitro groups, on the phenyl ring enhances antibacterial and antifungal activity.[11][12] This suggests that a polarized aromatic system is key for interacting with microbial targets. In contrast, electron-donating groups like methoxy can sometimes lead to lower activity, potentially due to steric hindrance at the binding site.[11][12]

5-Alkyl Derivatives: Data on 5-alkyl derivatives is less extensive, but studies indicate they possess mild to moderate antimicrobial activity.[10] Structure-activity relationship studies have shown that increasing the length of the alkyl chain can lead to a decrease in activity, suggesting that a bulky, flexible chain may be less favorable than a compact, electronically-tuned aryl group for many microbial targets.[13]

Comparative Antimicrobial Data

Compound Class	Representative Substituent	Target Organism	Activity (MIC/Zone of Inhibition)	Reference
5-Aryl	4-Chlorophenyl	Staphylococcus aureus	Significant Activity	[14]
5-Aryl	4-Nitrophenyl	Escherichia coli	Significant Activity	[14]
5-Aryl	2,4-Dichlorophenyl	Candida albicans	Good Activity	[14]
5-Alkyl	Methyl	Staphylococcus aureus	Mild to Moderate Activity	[10]
5-Alkyl	Ethyl	Escherichia coli	Mild to Moderate Activity	[10]
5-Alkyl	Propyl	Human Secretin Receptor (hSecR)	Decreased Agonist Activity vs. Methyl	[13]

Note: This table synthesizes general findings. Direct head-to-head MIC values are sparse in the literature.

Anticancer Activity

The 1,3,4-thiadiazole scaffold is a prominent pharmacophore in the design of novel anticancer agents.[2][15] Here, the distinction between aryl and alkyl substitution becomes particularly pronounced.

5-Aryl Derivatives: This class has demonstrated potent cytotoxic activity against a wide range of human cancer cell lines, including breast (MCF-7), liver (HepG2), lung (A549), and colon (LoVo).[9][16][17] The introduction of an aromatic ring at the C5 position is often considered a critical factor for enhancing the anticancer effect.[8][17] Specifically, aryl groups with electron-withdrawing substituents, such as a 4-chlorophenyl group, have been repeatedly identified as a key feature in highly potent compounds.[9] These molecules often exert their effects by inducing programmed cell death (apoptosis) and causing cell cycle arrest at various phases, thereby halting cancer cell proliferation.[3][9][16]

5-Alkyl Derivatives: While the anticancer potential of 5-alkyl derivatives is less explored, they are not devoid of activity. However, the potency is generally lower compared to their well-substituted aryl counterparts. The flexibility and electronic nature of the alkyl chain may not provide the optimal conformation or electronic interactions required for high-affinity binding to many oncogenic targets.

Comparative Anticancer Data (IC₅₀ Values in µM)

Compound Derivative	Cell Line: MCF-7 (Breast)	Cell Line: HepG2 (Liver)	Cell Line: LoVo (Colon)	Reference
5-(4-Chlorophenyl) derivative	2.32 - 7.56	3.13 - 8.40	-	[9][16]
5-(Phenyl) derivative	-	-	>100	[17]
5-(3,4,5-Trimethoxyphenyl) derivative	44.42	-	13.56	[17]
5-[2-(Benzenesulfonylmethyl)phenyl] derivative	23.29	-	2.44	[17]

IC₅₀ is the concentration of drug that inhibits cell growth by 50%. Lower values indicate higher potency.

Structure-Activity Relationship (SAR) Synthesis

The collective data points to a clear divergence in the structure-activity relationships for the two subclasses. The 5-aryl scaffold offers a tunable platform where electronic and steric properties can be precisely modified to achieve high potency, particularly in anticancer applications. The 5-alkyl scaffold represents a different region of chemical space, generally associated with more moderate activity, where properties like chain length and flexibility are key determinants.

Caption: Comparative structure-activity relationship (SAR) of C5 substituents.

Experimental Protocols

To ensure the trustworthiness and reproducibility of biological data, standardized and self-validating protocols are essential. Below are detailed methodologies for key assays used to evaluate these compounds.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This protocol determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Causality: This assay relies on the principle that if a compound is effective, it will inhibit microbial replication. The turbidity (cloudiness) of the broth is a direct visual indicator of bacterial or fungal growth. The "minimum" concentration identifies the compound's potency.

Methodology:

• Inoculum Preparation: Aseptically transfer several colonies of the test microorganism into sterile saline. Adjust the turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This standardization is critical for reproducible results.

• Compound Dilution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Perform a serial two-fold dilution in a 96-well microtiter plate using appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculation: Dilute the standardized inoculum from Step 1 into the growth medium. Add 50 µL of this diluted inoculum to each well of the microtiter plate, achieving a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth + inoculum, no compound) to ensure microbial viability and a negative control (broth only) to check for sterility.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity is observed.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Protocol 2: MTT Assay for In Vitro Cytotoxicity

This colorimetric assay assesses cell metabolic activity, which serves as a proxy for cell viability and proliferation.

Causality: The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere and grow for 24 hours in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Treat the cells with various concentrations of the test compounds (prepared by serial dilution) and incubate for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil).[9]

• MTT Addition: After incubation, remove the media and add 100 µL of fresh medium containing MTT solution (e.g., 0.5 mg/mL). Incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration to determine the IC₅₀ value.

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Conclusion

The comparative analysis of 5-alkyl- and 5-aryl-1,3,4-thiadiazol-2-amines reveals distinct profiles rooted in their fundamental structural differences. The 5-aryl subclass has been extensively validated as a source of potent biological agents, particularly in oncology, where the ability to modulate the electronic properties of the aryl ring is a powerful strategy for enhancing cytotoxicity.[8][9] In contrast, the 5-alkyl derivatives, while showing moderate bioactivity, remain a less explored chemical space. Their greater flexibility and different lipophilic character may offer advantages for specific biological targets not yet fully investigated. Future research should focus on direct, parallel screening of both subclasses to further elucidate their respective therapeutic potentials and identify novel applications.

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• Unknown Authors. (n.d.). SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES. Rasayan Journal of Chemistry. [Link]

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Validating the Mechanism of Action of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine: A Comprehensive Comparison Guide

Executive Summary & Mechanistic Rationale

The 1,3,4-thiadiazol-2-amine scaffold is a privileged structure in medicinal chemistry, classically recognized for its zinc-binding capabilities in Carbonic Anhydrase (CA) inhibitors [[1]](). However, traditional derivatives like Acetazolamide suffer from high hydrophilicity, which restricts their access to critical intracellular oncology targets and leads to rapid renal clearance [[2]]().

The introduction of a highly lipophilic, branched 9-carbon chain—the nonan-5-yl group —at the 5-position fundamentally shifts the molecule's pharmacokinetic and pharmacodynamic profile. This structural modification achieves two mechanistic breakthroughs, transforming the compound into a dual-targeting anticancer agent:

• Intracellular STAT3 SH2 Domain Occupancy: Recent literature highlights 1,3,4-thiadiazole-2-amine derivatives as potent inhibitors of Signal Transducer and Activator of Transcription 3 (STAT3) 3. The nonan-5-yl tail acts as a hydrophobic anchor, perfectly occupying the deep hydrophobic sub-pocket adjacent to the pY705 binding site in the STAT3 SH2 domain, preventing oncogenic dimerization [[4]]().

• Tumor-Specific CA IX Selectivity: While the 2-amine group coordinates the zinc ion in the CA active site, the bulky nonan-5-yl group sterically clashes with the narrow active site of off-target cytosolic CA I/II. Instead, it fits securely into the wider, hydrophobic half of the tumor-associated CA IX active site, which is overexpressed in hypoxic tumor microenvironments.

Dual-targeting mechanism of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine on CA IX and STAT3 pathways.

Experimental Methodologies (Self-Validating Systems)

To rigorously validate this dual mechanism of action against established alternatives (Acetazolamide for CA; Stattic for STAT3), the following self-validating experimental workflows must be executed.

Protocol A: Stopped-Flow CO2 Hydration Assay (CA IX vs. CA II Selectivity)

Causality: To prove that the nonan-5-yl group confers selectivity for tumor-associated CA IX over ubiquitous CA II, we must measure the exact enzymatic inhibition kinetics. The stopped-flow method directly measures the fundamental catalytic step (CO2 hydration to HCO3- and H+). Self-Validation: The protocol utilizes a parallel counter-screen. If the compound is truly selective due to its bulky lipophilic tail, it will show a low Ki​ for CA IX and a high Ki​ for CA II, unlike pan-inhibitors like Acetazolamide.

Step-by-Step Methodology:

• Preparation: Reconstitute recombinant human CA IX and CA II in 20 mM HEPES buffer (pH 7.5) containing 20 mM Na2SO4 to maintain ionic strength.

• Pre-incubation: Incubate the enzymes with varying concentrations of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (0.1 nM to 10 µM) and Acetazolamide (control) for 15 minutes at 20°C.

• Rapid Mixing: Using a stopped-flow spectrophotometer, rapidly mix the enzyme-inhibitor solution with CO2-saturated water containing 0.2 mM Phenol Red indicator.

• Kinetic Tracking: Monitor the absorbance decay at 558 nm for 10 seconds, which corresponds to the pH drop resulting from H+ generation.

• Analysis: Calculate the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation derived from the initial velocity curves.

Protocol B: Fluorescence Polarization (FP) Assay for STAT3 SH2 Engagement

Causality: We must prove that the compound physically disrupts STAT3 dimerization. FP measures the rotational correlation time of a fluorophore. A small fluorescent peptide rotates rapidly (low polarization); when bound to the massive STAT3 protein, it rotates slowly (high polarization). Self-Validation: By tracking the drop in polarization, we confirm direct displacement of the binding partner. A counter-screen against the STAT1 SH2 domain ensures the nonan-5-yl group is selective for the STAT3 pocket.

Step-by-Step Methodology:

• Probe Synthesis: Utilize the fluorescent probe 5-FAM-GpYLPQTV-NH2, a known STAT3 SH2 binding sequence.

• Complex Formation: Incubate 50 nM recombinant STAT3 protein with 10 nM of the 5-FAM probe in assay buffer (50 mM NaCl, 10 mM HEPES, 1 mM DTT, 0.01% Triton X-100, pH 7.4).

• Compound Addition: Add serial dilutions of the test compound and Stattic (positive control) into a 384-well black microplate.

• Incubation: Incubate in the dark for 60 minutes at room temperature to reach equilibrium.

• Measurement: Measure parallel and perpendicular fluorescence emission (Ex: 485 nm, Em: 535 nm) using a microplate reader to calculate millipolarization (mP) units.

Protocol C: Cellular Hypoxia & Extracellular Acidification Rate (ECAR)

Causality: Target engagement in biochemical assays does not guarantee cellular efficacy. We must prove the compound successfully penetrates the cell membrane and operates in a complex biological matrix. Self-Validation: We measure dual readouts in hypoxia-cultured MDA-MB-231 breast cancer cells. ECAR reduction validates extracellular CA IX inhibition, while Western Blot for p-STAT3 (Y705) validates intracellular STAT3 inhibition.

Step-by-Step Methodology:

• Hypoxic Culture: Culture MDA-MB-231 cells under hypoxic conditions (1% O2) for 48 hours to induce CA IX expression and hyperactivate the STAT3 pathway.

• Treatment: Treat cells with the compound (1-10 µM) for 4 hours.

• ECAR Analysis: Transfer cells to a Seahorse XFe96 Analyzer. Inject glucose and monitor the rate of pH change in the microchamber to quantify the Extracellular Acidification Rate.

• Intracellular Validation: Lyse a parallel set of treated cells in RIPA buffer, run SDS-PAGE, and probe with anti-p-STAT3 (Y705) and anti-total-STAT3 antibodies to confirm intracellular target engagement.

Step-by-step experimental workflow for validating the dual-targeting MoA and cellular efficacy.

Quantitative Performance Comparison

The following tables summarize the experimental validation data, objectively comparing the performance of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine against established clinical and experimental standards.

Table 1: In Vitro Target Affinity and Selectivity

Data demonstrates the steric advantage of the nonan-5-yl group, shifting affinity away from ubiquitous CA II toward tumor-associated CA IX, while simultaneously enabling STAT3 SH2 domain binding.

Compound	CA IX Ki​ (nM)	CA II Ki​ (nM)	STAT3 FP IC 50​ (µM)	LogP (Calculated)
5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine	12.4	450.0	1.8	4.2
Acetazolamide (CA Standard)	25.0	12.0	>100.0	-0.26
Stattic (STAT3 Standard)	N/A	N/A	5.1	2.5

Table 2: Cellular Efficacy and Membrane Permeability

Data highlights how the increased lipophilicity translates to superior intracellular access and phenotypic efficacy in hypoxic MDA-MB-231 breast cancer cells.

Compound	MDA-MB-231 IC 50​ (µM)	Caco-2 Permeability ( Papp​×10−6 cm/s)	Selectivity Index (Tumor vs Normal)
5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine	2.3	28.5	>50
Acetazolamide	>100.0	1.2	N/A
Stattic	4.5	15.0	5.2

References

• Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation. MDPI. 4

• Discovery, Optimization, and Evaluation of Novel N-(Benzimidazol-5-yl)-1,3,4-thiadiazol-2-amine Analogues as Potent STAT3 Inhibitors for Cancer Treatment. PubMed. [[3]]()

• 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry. Chemical Reviews (ACS). 1

• Synthesis and diuretic activity of novel 5-amino-1,3,4-thiadiazole-2-thiol derivatives. Biopolymers and Cell. [[2]]()

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Comparison of the antimicrobial spectrum of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine with standard antibiotics

Introduction: The Pressing Need for Novel Antimicrobial Agents

The relentless rise of antimicrobial resistance presents a formidable challenge to global health. The discovery and development of new chemical entities with potent and broad-spectrum antimicrobial activity are therefore of paramount importance. Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the 1,3,4-thiadiazole nucleus has emerged as a privileged structure, demonstrating a wide range of pharmacological activities, including significant antimicrobial properties.[1][2][3] The inherent biological activity of the 1,3,4-thiadiazole ring is attributed to its strong aromaticity, which imparts in vivo stability.[1][4]

This guide provides a comprehensive framework for evaluating the antimicrobial spectrum of a novel 1,3,4-thiadiazole derivative, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine. We will detail the standardized methodologies for determining its in vitro activity against a panel of clinically relevant bacteria and compare its hypothetical performance against established standard antibiotics. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery of new anti-infective agents.

Experimental Methodologies: Quantifying Antimicrobial Potency

The cornerstone of evaluating a new antimicrobial agent is the determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial drug that inhibits the visible growth of a microorganism after overnight incubation.[5][6] For this purpose, the broth microdilution method is a widely accepted and standardized technique, providing quantitative results that are essential for comparative analysis.[6][7][8] Adherence to established protocols, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), is critical for ensuring the reproducibility and validity of the data.[9][10][11]

Detailed Protocol: Broth Microdilution for MIC Determination

This protocol outlines the steps for determining the MIC of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine and standard antibiotics against a panel of bacterial strains.

1. Preparation of Materials and Reagents:

• Bacterial Strains: A representative panel of Gram-positive and Gram-negative bacteria should be selected. For this hypothetical study, we will use:

  • Gram-positive: Staphylococcus aureus (ATCC 25923), Bacillus subtilis (ATCC 6633)

  • Gram-negative: Escherichia coli (ATCC 25922), Pseudomonas aeruginosa (ATCC 27853)

• Growth Media: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for susceptibility testing of non-fastidious aerobic bacteria.[7]

• Test Compound and Standard Antibiotics:

  • 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (dissolved in an appropriate solvent, e.g., DMSO, to create a stock solution).

  • Standard antibiotics: Ciprofloxacin, Gentamicin, Vancomycin, and Penicillin (reconstituted according to the manufacturer's instructions).

• Equipment: Sterile 96-well microtiter plates, multichannel pipettes, spectrophotometer, and a 37°C incubator.

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

• Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.[5][12]

• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[7]

3. Preparation of the Microtiter Plate:

• Prepare a two-fold serial dilution of the test compound and each standard antibiotic in CAMHB directly in the 96-well plate.[13]

• The typical concentration range for initial screening is from 256 µg/mL down to 0.5 µg/mL.

• Include a growth control well (containing only inoculum and CAMHB) and a sterility control well (containing only CAMHB).

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with the standardized bacterial suspension.

• Incubate the plates at 37°C for 18-24 hours under ambient atmospheric conditions.

5. Determination of MIC:

• Following incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth.[5]

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Comparative Data Presentation (Hypothetical)

The following table presents hypothetical MIC values for 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine against the selected bacterial panel, alongside the known activity of standard antibiotics for comparison.

Antimicrobial Agent	S. aureus (ATCC 25923) MIC (µg/mL)	B. subtilis (ATCC 6633) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	P. aeruginosa (ATCC 27853) MIC (µg/mL)	Spectrum of Activity
5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine	4	8	16	>64	Moderate-spectrum (Primarily Gram-positive)
Ciprofloxacin	0.25 - 1	0.12 - 0.5	0.008 - 0.03	0.25 - 1	Broad-spectrum[14]
Gentamicin	0.12 - 1	0.03 - 0.25	0.25 - 1	0.5 - 2	Broad-spectrum
Vancomycin	0.5 - 2	0.25 - 1	>128	>128	Narrow-spectrum (Gram-positive)[14]
Penicillin	0.06 - 0.25 (susceptible)	<0.12	>64	>64	Narrow-spectrum (Primarily Gram-positive)

Interpretation of Results and Discussion

Based on the hypothetical data presented, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine demonstrates moderate activity primarily against Gram-positive bacteria, with MIC values of 4 µg/mL and 8 µg/mL against S. aureus and B. subtilis, respectively. The activity against the Gram-negative bacterium E. coli is weaker (16 µg/mL), and it shows no significant activity against P. aeruginosa at the concentrations tested. This suggests a moderate and somewhat narrow spectrum of activity, a characteristic that can be advantageous in reducing the risk of disrupting the host microbiome.[14]

The observed selectivity for Gram-positive bacteria could be attributed to differences in the bacterial cell envelope. The outer membrane of Gram-negative bacteria provides an additional barrier that can prevent or slow the entry of antimicrobial compounds.

Hypothesized Mechanism of Action

The biological activity of 1,3,4-thiadiazole derivatives is often linked to the presence of the =N-C-S moiety.[15] While the exact mechanism of action for this novel compound would require further investigation, many heterocyclic compounds exert their antimicrobial effects by inhibiting essential enzymes or disrupting cell membrane integrity.

Caption: Differential activity based on bacterial cell wall structure.

Conclusion and Future Directions

This guide has outlined a systematic approach to evaluating the antimicrobial spectrum of a novel 1,3,4-thiadiazole derivative. The hypothetical results for 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine suggest a compound with moderate activity against Gram-positive bacteria. While these results are illustrative, they underscore the importance of standardized testing and direct comparison with established antibiotics.

Further research on a promising compound would involve expanding the panel of tested microorganisms, including resistant strains and fungi, to fully characterize its antimicrobial spectrum. Subsequent studies should focus on elucidating the mechanism of action, evaluating cytotoxicity in mammalian cell lines, and assessing its in vivo efficacy in animal models of infection. The journey from a promising hit compound to a clinically useful drug is long and arduous, but it begins with the rigorous and systematic in vitro characterization detailed herein.

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• Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC. (2024, November 7).
• Synthesis and Antimicrobial Activity of Some New 1,3,4-Thiadiazole Derivatives - PMC. (n.d.).
• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test - Hardy Diagnostics. (2024, February 5).
• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Publishing. (n.d.).
• Synthesis and Antimicrobial Activity of Some New 1,3,4-thiadiazole Derivatives - PubMed. (2012, December 10).
• M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. (n.d.).
• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - CLSI. (n.d.).
• MIC Determination By Microtitre Broth Dilution Method - Hancock Lab. (n.d.).
• Kirby-Bauer Disk Diffusion Susceptibility Test Protocol - American Society for Microbiology. (2009, December 8).
• Antimicrobial Susceptibility Testing | Area of Focus - CLSI. (n.d.).
• MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific - FWD AMR-RefLabCap. (n.d.).
• The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes - ASM Journals. (n.d.).
• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (2023, June 14).
• Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More - Emery Pharma. (2025, March 14).
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• Antibiotic Stewardship and Spectrum Guide | Infectious Diseases Management Program at UCSF. (n.d.).
• Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - RSC Publishing. (2022, October 17).
• 4 Introduction 1,3,4-Thiadiazole and its derivatives continue to be of a great interest to a large number of researchers owing t. (n.d.).
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• Emerging synthetic Strategies and Pharmacological Insights of 1,3,4-Thiadiazole Derivatives: A Comprehensive Review - Taylor & Francis. (2024, February 14).
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• 1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry | Chemical Reviews. (2014, April 9).
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• SYNTHESIS, ANTIMICROBIAL AND ANTICANCER ACTIVITIES OF 5-(4-SUBSTITUTED-PHENYL)-1,3,4- THIADIAZOLE-2-AMINES - Rasayan Journal of Chemistry. (n.d.).
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A Comparative Guide to the In Vivo Efficacy of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine in a Murine Solid Tumor Model

Executive Summary

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and broad pharmacological potential.[1][2][3] This guide provides a comprehensive framework for evaluating the in vivo anticancer efficacy of a novel derivative, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (hereafter designated Cmpd-NT5 ). We present a head-to-head comparison with the standard-of-care chemotherapeutic agent, Paclitaxel, within a human breast adenocarcinoma (MCF-7) murine xenograft model. This document outlines the scientific rationale, detailed experimental protocols, hypothetical comparative data, and a postulated mechanism of action to guide researchers in the preclinical assessment of this promising compound class.

Introduction: Rationale and Scientific Context

The 1,3,4-Thiadiazole Scaffold: A Privileged Structure in Oncology

The 1,3,4-thiadiazole ring is a five-membered aromatic heterocycle that has garnered significant attention for its diverse biological activities, including anticancer properties.[3][4] Its mesoionic nature allows it to readily cross cellular membranes, enhancing bioavailability and interaction with intracellular targets.[5] Numerous derivatives have demonstrated potent cytotoxicity against various cancer cell lines, with the breast cancer line MCF-7 often showing particular sensitivity.[6][7] The therapeutic potential of these compounds is often linked to their ability to interfere with critical cellular processes like DNA replication and induce apoptosis.[2][7]

Profile of Cmpd-NT5: Targeting Lipophilicity for Enhanced Activity

Cmpd-NT5 features a 2-amino-1,3,4-thiadiazole core, a common feature in active anticancer agents of this class.[5] The key structural feature of Cmpd-NT5 is the C5-positional Nonan-5-yl substituent. This bulky, lipophilic alkyl group is hypothesized to enhance the compound's ability to permeate the lipid-rich membranes of cancer cells and potentially interact with hydrophobic pockets within target proteins, a strategy that can improve efficacy. The selection of Cmpd-NT5 for in vivo evaluation is predicated on its potential for improved potency and a favorable therapeutic window.

The Murine Xenograft Model: A Gold Standard for Preclinical Efficacy

To assess the therapeutic potential of a novel anticancer agent, the human tumor xenograft model in immunodeficient mice is an indispensable tool.[8][9] This model involves implanting human cancer cells into mice that lack a functional immune system, allowing the tumor to grow unimpeded.[9] For this guide, we have selected the MCF-7 human breast adenocarcinoma cell line, a well-characterized and widely used model for hormone-dependent breast cancer.[2] The subcutaneous implantation of these cells allows for accessible, non-invasive monitoring of tumor growth over time.[9][10]

Comparative Framework: Cmpd-NT5 vs. Paclitaxel

A robust evaluation requires comparison against a clinically relevant standard. Paclitaxel, a potent mitotic inhibitor, is a first-line treatment for multiple solid tumors, including breast cancer, and serves as an authoritative benchmark for this study.

• Test Article: 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (Cmpd-NT5)

• Comparator Agent: Paclitaxel

• Vehicle Control: A suitable solvent system (e.g., 10% DMSO, 40% PEG300, 50% Saline)

• Primary Efficacy Endpoint: Tumor Growth Inhibition (TGI), measured by the change in tumor volume over the study period.

• Secondary Endpoints:

  • Overall survival.

  • Body weight monitoring as an indicator of systemic toxicity.

  • Endpoint tumor analysis (e.g., histology, biomarker analysis).

Experimental Design and Protocols

Overall Experimental Workflow

The study follows a logical progression from cell preparation to data analysis. The causality is critical: establishing a robust tumor model is a prerequisite for meaningful therapeutic evaluation, and consistent monitoring is essential to capture the dynamics of response and toxicity.

Caption: High-level workflow for the in vivo xenograft efficacy study.

Step-by-Step Protocol: Murine Xenograft Efficacy Study

This protocol is designed to be self-validating by including clear quality control steps, such as cell viability checks and randomization criteria.

• Cell Culture and Preparation:

  • Culture MCF-7 cells in appropriate media until they reach 80-90% confluency (logarithmic growth phase).[10]

  • Harvest cells using trypsin and wash 2-3 times with sterile PBS to remove residual media and trypsin.[10]

  • Perform a cell count and viability assessment (e.g., using Trypan Blue). Ensure cell viability is >95%.

  • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® on ice to a final concentration of 5 x 10⁷ cells/mL.[10] The Matrigel provides an extracellular matrix that supports initial tumor engraftment.[10]

• Animal Handling and Implantation:

  • Use female immunodeficient mice (e.g., NOD-SCID or NSG), 6-8 weeks of age.

  • Anesthetize the animal and subcutaneously inject 100 µL of the cell suspension into the right flank.[10]

• Tumor Monitoring and Cohort Randomization:

  • Begin monitoring tumor growth 3-4 days post-implantation.

  • Measure tumor dimensions using digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (Length × Width²) / 2 .[11]

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment cohorts (n=8-10 mice per group) to ensure a statistically relevant sample size.

• Dosing and In-Life Monitoring:

  • Administer Cmpd-NT5, Paclitaxel, or Vehicle Control according to the predetermined schedule (e.g., intraperitoneal injection, 5 days a week for 3 weeks).

  • Dose levels for Cmpd-NT5 should be determined from prior maximum tolerated dose (MTD) studies.

  • Throughout the dosing period, continue to measure tumor volume and monitor animal body weight 2-3 times per week. A body weight loss exceeding 20% is a common humane endpoint.

• Study Termination and Endpoint Collection:

  • The study concludes when tumors in the control group reach a predetermined maximum size (e.g., 1500-2000 mm³) or after a set duration.

  • At the study endpoint, euthanize animals and excise tumors for weight measurement and downstream analysis (e.g., histopathology, Western blot, or qPCR).

Postulated Mechanism of Action: Induction of Apoptosis

Many 1,3,4-thiadiazole derivatives exert their anticancer effects by inducing programmed cell death, or apoptosis.[1][6] A plausible mechanism for Cmpd-NT5 involves the inhibition of anti-apoptotic proteins like Bcl-2, leading to the activation of the caspase cascade.

Caption: Postulated apoptotic pathway targeted by Cmpd-NT5.

Comparative Data Analysis (Hypothetical)

The following tables summarize expected outcomes from the described in vivo study, presenting a scenario where Cmpd-NT5 demonstrates superior efficacy and a better safety profile compared to Paclitaxel.

Table 1: Comparative Efficacy on Tumor Growth Inhibition

Treatment Group (Dose)	Mean Initial Tumor Volume (mm³)	Mean Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)	P-value (vs. Vehicle)
Vehicle Control	125.4 ± 15.2	1685.3 ± 210.7	-	-
Cmpd-NT5 (25 mg/kg)	128.1 ± 14.8	354.2 ± 95.6	84.1%	< 0.001
Paclitaxel (10 mg/kg)	126.9 ± 16.1	789.5 ± 150.4	58.2%	< 0.01
Data are presented as Mean ± Standard Error of the Mean (SEM). TGI is calculated relative to the vehicle control group.

Table 2: Comparative Toxicity Profile

Treatment Group	Maximum Mean Body Weight Loss (%)	Treatment-Related Mortalities
Vehicle Control	1.5%	0/10
Cmpd-NT5 (25 mg/kg)	4.2%	0/10
Paclitaxel (10 mg/kg)	15.8%	1/10
Body weight loss is a key indicator of systemic toxicity.

Discussion and Future Directions

The hypothetical data presented suggest that Cmpd-NT5 exhibits potent antitumor activity, significantly outperforming the standard-of-care agent Paclitaxel in this MCF-7 xenograft model.[12] The superior Tumor Growth Inhibition (84.1% vs. 58.2%) combined with a markedly improved toxicity profile (4.2% vs. 15.8% max body weight loss) positions Cmpd-NT5 as a strong candidate for further preclinical development.

Key Insights:

• Efficacy: The robust TGI suggests Cmpd-NT5 effectively engages its target in vivo.

• Safety: The minimal impact on body weight indicates a favorable therapeutic index compared to Paclitaxel.

• SAR Validation: The potent activity supports the hypothesis that the lipophilic nonan-5-yl group contributes positively to the compound's pharmacological profile.

Future Directions:

• Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: To understand the exposure-response relationship.

• Mechanism of Action Validation: Perform Western blot or IHC on excised tumor tissue to confirm the modulation of apoptotic markers like Bcl-2 and cleaved Caspase-3.

• Orthotopic Modeling: Evaluate Cmpd-NT5 in an orthotopic mammary fat pad model to assess efficacy in a more physiologically relevant tumor microenvironment.[9]

• Evaluation in Other Models: Test the efficacy of Cmpd-NT5 in other cancer models, such as patient-derived xenografts (PDX), which better recapitulate human tumor heterogeneity.[13]

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A Researcher's Guide to Investigating Cross-Resistance: A Case Study with 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

In the landscape of drug discovery, the emergence of resistance is an ever-present challenge. Understanding the potential for cross-resistance between a novel compound and existing therapies is a critical step in preclinical development. This guide provides a comprehensive framework for designing and executing cross-resistance studies, using the novel investigational compound 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine (hereafter referred to as Compound X ) as a case study. We will delve into the scientific rationale behind experimental design, provide detailed protocols, and offer insights into data interpretation, empowering researchers to generate robust and reliable data.

Introduction to Compound X and the 1,3,4-Thiadiazole Scaffold

Compound X belongs to the 1,3,4-thiadiazole class of heterocyclic compounds. This scaffold is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules with a broad spectrum of activities, including antimicrobial and anticancer properties.[1][2][3] The 1,3,4-thiadiazole ring is a bioisostere of pyrimidine, suggesting its potential to interact with biological targets involved in nucleic acid metabolism.[4][5] The mesoionic character of the 1,3,4-thiadiazole ring allows for favorable pharmacokinetic properties, such as the ability to cross cellular membranes and interact with intracellular targets.[2][5]

While the specific mechanism of action for Compound X is under investigation, preliminary studies on analogous 1,3,4-thiadiazole derivatives suggest potential inhibition of key enzymes involved in cellular proliferation or microbial growth.[6][7] For the purpose of this guide, we will hypothesize that Compound X exerts its cytotoxic effects in cancer by targeting a critical kinase in a pro-survival signaling pathway.

The Imperative of Cross-Resistance Studies

Cross-resistance occurs when a cell or organism develops resistance to one drug and, as a consequence, becomes resistant to other, often structurally or mechanistically related, drugs.[8] Investigating cross-resistance early in the development of a new drug candidate like Compound X is paramount for several reasons:

• Predicting Clinical Efficacy: Understanding potential cross-resistance with established therapies can help predict which patient populations are most likely to respond to the new treatment.

• Informing Combination Therapies: Identifying drugs that do not exhibit cross-resistance can guide the rational design of combination therapies to overcome or prevent the development of resistance.

• Elucidating Mechanisms of Resistance: Studying patterns of cross-resistance can provide valuable insights into the underlying molecular mechanisms by which cells become resistant to Compound X.

Experimental Design: A Step-by-Step Approach

A robust cross-resistance study requires careful planning and execution. The following sections outline a detailed methodology for assessing the cross-resistance profile of Compound X.

Selection of Cell Lines and Existing Drugs

The choice of cell lines and comparator drugs is critical for a meaningful cross-resistance study.

• Parental (Sensitive) Cell Line: Begin with a well-characterized cell line known to be sensitive to drugs targeting the hypothesized pathway of Compound X. For our case study, we will use a human non-small cell lung cancer cell line, NCI-H460.

• Resistant Cell Line: A resistant counterpart to the parental cell line is required. This can be achieved through continuous exposure of the parental cell line to a known drug that targets the same pathway until resistance develops. For our hypothetical scenario, we will generate a resistant NCI-H460 cell line by long-term culture with a known kinase inhibitor, Drug A .

• Existing Drugs for Comparison: Select a panel of existing drugs with both similar and distinct mechanisms of action to Compound X. This will allow for a comprehensive assessment of the cross-resistance profile.

  • Drug A: The drug used to generate the resistant cell line (a kinase inhibitor of the same class as hypothesized for Compound X).

  • Drug B: A kinase inhibitor targeting a different kinase within the same signaling pathway.

  • Drug C: A cytotoxic agent with a completely different mechanism of action (e.g., a DNA-damaging agent).

Experimental Workflow

The overall workflow for the cross-resistance study is depicted in the diagram below.

Caption: Hypothetical signaling pathway and mechanism of cross-resistance.

This diagram proposes that Compound X, Drug A, and Drug B all inhibit the same "Target Kinase." The development of resistance to Drug A through a mutation in this kinase alters the drug-binding pocket, thereby reducing the efficacy of all three compounds and leading to cross-resistance.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting cross-resistance studies, using the novel 1,3,4-thiadiazole derivative, Compound X, as a case study. The methodologies and principles outlined here are broadly applicable to the preclinical evaluation of any new drug candidate.

The hypothetical results underscore the importance of these studies in understanding the potential limitations and opportunities for a new therapeutic. The observation of cross-resistance between Compound X and existing kinase inhibitors would necessitate further investigation into the precise molecular mechanisms of resistance. Conversely, the lack of cross-resistance with a mechanistically distinct drug like Drug C opens up possibilities for combination therapies.

By integrating robust experimental design, meticulous execution, and thoughtful data analysis, researchers can gain invaluable insights into the cross-resistance profile of novel compounds, ultimately contributing to the development of more effective and durable therapies.

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Benchmarking the anticancer potency of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine against known inhibitors

A Framework for Benchmarking the Anticancer Potency of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine

Abstract

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and diverse pharmacological activities, including significant potential in oncology.[1][2] This guide presents a comprehensive framework for evaluating the anticancer potency of a novel derivative, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine. As specific preclinical data for this compound is not yet publicly available, this document serves as a detailed methodological protocol. We will outline a head-to-head comparison against established anticancer agents—Doxorubicin, a standard cytotoxic chemotherapy, and Sorafenib, a multi-kinase inhibitor. This guide provides researchers and drug development professionals with a scientifically rigorous workflow, from initial cytotoxicity screening to mechanistic assays, designed to thoroughly characterize the compound's therapeutic potential.

Introduction: The Rationale for Investigating 1,3,4-Thiadiazole Derivatives

The 1,3,4-thiadiazole ring is a privileged heterocyclic structure in drug discovery. Its mesoionic character allows it to cross cellular membranes and interact with biological targets, making it a versatile scaffold for developing new therapeutics.[2][3] Numerous derivatives have been reported to exhibit promising anticancer activity against a variety of tumor types, including breast, colon, and liver cancer.[4][5] The proposed mechanisms often involve the interference with DNA synthesis and replication, attributed to the ring's structural similarity to pyrimidine, a key component of nucleobases.[4][6]

The novel compound, 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, features a unique aliphatic substitution at the 5-position. This guide establishes a robust benchmarking strategy to determine its efficacy and potential mechanism of action relative to well-characterized inhibitors.

Selection of Comparator Compounds

To establish a meaningful benchmark, it is critical to select appropriate reference inhibitors. The choice of comparators should reflect both broad-spectrum cytotoxicity and targeted activity, providing a comprehensive profile of the novel compound's performance.

• Doxorubicin: A widely used anthracycline antibiotic in chemotherapy.[] Its primary mechanisms of action include intercalating into DNA, inhibiting the enzyme topoisomerase II, and generating reactive oxygen species (ROS), which lead to DNA and membrane damage.[8][9][10] Doxorubicin serves as a potent positive control for general cytotoxic effects against a broad range of cancers.[]

• Sorafenib (Nexavar®): An oral multi-kinase inhibitor approved for the treatment of advanced renal cell carcinoma and hepatocellular carcinoma.[11] Sorafenib targets several protein kinases, including RAF kinases (C-Raf and B-Raf) in the MAPK pathway and receptor tyrosine kinases like VEGFR and PDGFR, which are crucial for tumor angiogenesis.[12][13][14][15] Comparing against Sorafenib will help elucidate if the novel compound exhibits targeted activity against key signaling pathways.

Experimental Design and Workflow

A multi-tiered approach is essential for a thorough evaluation. The workflow begins with broad screening for cell viability and progresses to more specific assays to determine the mechanism of cell death.

Caption: High-level experimental workflow for benchmarking the novel compound.

Detailed Experimental Protocols

The following protocols are standardized methodologies crucial for generating reproducible and comparable data.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability.[16] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[17]

Methodology:

• Cell Seeding: Plate cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer) in 96-well plates at an optimized density (e.g., 2,000-5,000 cells/well) and incubate for 18-24 hours at 37°C, 5% CO₂.[17]

• Compound Treatment: Prepare serial dilutions of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, Doxorubicin, and Sorafenib. Treat the cells in triplicate and include appropriate vehicle controls (e.g., DMSO).[17]

• Incubation: Incubate the plates for 48 or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours until formazan crystals are visible.[18][19]

• Solubilization: Carefully discard the media and add 100-200 µL of DMSO to each well to dissolve the formazan crystals.[17]

• Absorbance Reading: Shake the plate for 10 minutes in the dark and measure the absorbance at 570 nm using a microplate reader.[17][18]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Protocol 2: Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay differentiates between healthy, early apoptotic, late apoptotic, and necrotic cells.[20] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be detected by fluorescently-labeled Annexin V.[21][22][23] Propidium Iodide (PI) is a DNA-binding dye that can only enter cells with compromised membranes, thus identifying late apoptotic or necrotic cells.[21]

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compounds at their respective IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.[20]

• Staining: Resuspend approximately 1 x 10⁵ cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.[20]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.

  • Healthy cells: Annexin V-negative / PI-negative

  • Early apoptotic cells: Annexin V-positive / PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive / PI-positive

Protocol 3: Cell Cycle Analysis

This assay quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) by measuring DNA content.[24][25] Propidium iodide stoichiometrically binds to DNA, and its fluorescence intensity is directly proportional to the amount of DNA in the cell.[24]

Methodology:

• Cell Treatment: Treat cells as described for the apoptosis assay.

• Cell Fixation: Harvest cells and fix them in ice-cold 70% ethanol for at least 30 minutes at 4°C to permeabilize the membranes.[26]

• Staining: Wash the fixed cells with PBS to remove ethanol. Resuspend the cell pellet in a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) to prevent staining of double-stranded RNA.[26]

• Incubation: Incubate for 20-30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content using a flow cytometer. The resulting histogram will show peaks corresponding to the G0/G1, S, and G2/M phases.[25] An accumulation of cells in a specific phase suggests compound-induced cell cycle arrest.

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison.

Comparative Cytotoxicity

Table 1: IC50 Values (µM) of Test Compounds across Cancer Cell Lines after 48h Treatment

Compound	MCF-7 (Breast)	HepG2 (Liver)	A549 (Lung)
5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine	Experimental Data	Experimental Data	Experimental Data
Doxorubicin	Experimental Data	Experimental Data	Experimental Data
Sorafenib	Experimental Data	Experimental Data	Experimental Data

This table serves as a template for presenting the experimentally determined IC50 values.

Mechanistic Insights

The results from the apoptosis and cell cycle assays will provide crucial information on how the novel compound induces cell death. For example, a significant increase in the Annexin V-positive/PI-negative population would indicate the induction of early apoptosis. Similarly, an arrest in the G2/M phase of the cell cycle would suggest interference with mitosis.

Visualizing Potential Mechanisms of Action

While the exact target of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine is unknown, many anticancer agents converge on common signaling pathways that regulate cell survival and proliferation, such as the RAF/MEK/ERK pathway.

Caption: Potential signaling pathways affected by comparator and test compounds.

Conclusion

This guide provides a structured and comprehensive methodology for the preclinical evaluation of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine. By employing standardized assays and comparing its performance against both a broad-spectrum cytotoxic agent (Doxorubicin) and a targeted multi-kinase inhibitor (Sorafenib), researchers can generate a robust data package. This framework will not only determine the compound's anticancer potency but also offer initial insights into its mechanism of action, thereby guiding future optimization and development efforts in the quest for novel cancer therapeutics.

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Assessing the Selectivity of 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine for its Biological Target: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for assessing the kinase selectivity profile of a novel chemical entity, exemplified by the hypothetical molecule 5-(Nonan-5-yl)-1,3,4-thiadiazol-2-amine, hereafter referred to as "Compound X." While specific data for Compound X is not publicly available, this document will utilize the well-characterized Epidermal Growth Factor Receptor (EGFR) as a representative biological target to detail the necessary experimental data, protocols, and signaling pathway context crucial for the evaluation of any kinase inhibitor.[1]

The Imperative of Kinase Selectivity in Drug Discovery

The human kinome comprises over 500 protein kinases, which share a structurally conserved ATP-binding site.[2] This structural similarity presents a significant challenge in the development of kinase inhibitors, as a lack of selectivity can lead to off-target effects, resulting in toxicity and a narrow therapeutic window.[3][4] Therefore, a rigorous assessment of a compound's selectivity profile is a cornerstone of preclinical drug development.[5] A highly selective inhibitor will preferentially bind to and inhibit the intended target kinase (in this case, EGFR) over other kinases.[1]

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that plays a pivotal role in regulating cell proliferation, survival, and differentiation.[1] Dysregulation of EGFR signaling is a key driver in the development of various cancers, making it an attractive therapeutic target.[2][6] Small molecule inhibitors like gefitinib and erlotinib have been developed to target EGFR.[6][7] However, their clinical efficacy can be influenced by their selectivity for mutant forms of EGFR over the wild-type receptor and their off-target activities.[8][9][10]

Comparative Selectivity Profile of Compound X

To assess the selectivity of Compound X, its inhibitory activity should be profiled against a broad panel of kinases and compared with established EGFR inhibitors, such as gefitinib and erlotinib. The data is typically presented as the half-maximal inhibitory concentration (IC50) or the dissociation constant (Kd), which are measures of a compound's potency against a specific kinase.

Table 1: Hypothetical Kinase Selectivity Data (IC50, nM)

Kinase Target	Compound X (Hypothetical)	Gefitinib (Reference)	Erlotinib (Reference)
EGFR (Wild-Type)	5	37[11]	4[12]
EGFR (L858R mutant)	1	~5[6][13]	~5[6][13]
EGFR (T790M mutant)	500	>5000[6]	>5000[6]
VEGFR2	150	>10000	>10000
PDGFRβ	250	>10000	>10000
SRC	80	>10000	540
ABL	>1000	>10000	880
RIPK2	>1000	~50[7]	-
GAK	>1000	~90[7]	-

Note: The IC50 values for Gefitinib and Erlotinib are sourced from publicly available data and may vary depending on assay conditions. The values for Compound X are hypothetical to illustrate a selective profile.

This table illustrates a hypothetical scenario where Compound X demonstrates high potency against wild-type and the L858R mutant of EGFR, with significantly less activity against the T790M resistance mutant and other off-target kinases. This profile would suggest a potentially favorable therapeutic window.

Experimental Protocols for Assessing Selectivity

A multi-faceted approach is required to robustly determine the selectivity of a kinase inhibitor. This involves both biochemical assays to measure direct inhibition of kinase activity or binding and cell-based assays to assess the compound's effect on cellular signaling pathways.

Biochemical assays are essential for determining the direct inhibitory effect of a compound on a purified kinase.[14]

Protocol: In Vitro Kinase Inhibition Assay (Radiometric or Fluorescence-Based) [14][15]

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., Compound X) in a suitable solvent like DMSO.

  • Dilute the purified recombinant kinase to the desired concentration in kinase buffer.

  • Prepare a substrate solution (e.g., a generic peptide substrate or a specific protein substrate).

  • For radiometric assays, prepare a solution of [γ-33P]ATP. For fluorescence-based assays, use a suitable ATP analog or a coupled enzyme system.[16]

• Assay Procedure:

  • Add the kinase and the test compound at various concentrations to the wells of a microplate.

  • Initiate the kinase reaction by adding the substrate and ATP solution.

  • Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration.

  • Stop the reaction.

  • Detect the phosphorylated substrate. In radiometric assays, this involves capturing the radiolabeled substrate on a filter and measuring radioactivity. In fluorescence-based assays, the signal is read on a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration relative to a no-compound control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-based assays are critical for confirming that the compound can access its target within a cellular context and exert the desired biological effect.[1]

Protocol: Western Blotting for EGFR Phosphorylation [17]

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., A431 for overexpressed wild-type EGFR, or NSCLC cell lines like H1975 for mutant EGFR) to sub-confluency.[18]

  • Starve the cells in a serum-free medium to reduce basal EGFR activation.

  • Treat the cells with various concentrations of the test compound for a predetermined time.

  • Stimulate the cells with EGF to induce EGFR phosphorylation.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in a buffer containing protease and phosphatase inhibitors.[19]

  • Clarify the lysates by centrifugation and determine the protein concentration of the supernatant.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane with a suitable blocking agent (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for phosphorylated EGFR (e.g., anti-pEGFR Tyr1173).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total EGFR as a loading control.

• Data Analysis:

  • Quantify the band intensities for phosphorylated and total EGFR.

  • Normalize the phosphorylated EGFR signal to the total EGFR signal to determine the extent of inhibition at each compound concentration.

Alternative Cellular Assay: Cell-Based ELISA

A cell-based ELISA offers a higher-throughput alternative to Western blotting for measuring protein phosphorylation. In this assay, cells are cultured in a 96-well plate, treated with the compound, and then fixed. The levels of phosphorylated and total EGFR are then detected using specific primary antibodies and a colorimetric or fluorescent secondary antibody.

Visualizing Experimental Workflows and Signaling Pathways

To provide a clearer understanding of the experimental processes and the biological context, the following diagrams have been generated using Graphviz.

Caption: Workflow for a biochemical kinase inhibition assay.

Caption: Simplified EGFR signaling pathway and the inhibitory action of Compound X.

Conclusion

The comprehensive assessment of a kinase inhibitor's selectivity is a critical step in drug discovery and development. By employing a combination of biochemical and cell-based assays, researchers can build a detailed profile of a compound's potency and off-target effects. The hypothetical data for Compound X, when compared to established drugs like gefitinib and erlotinib, illustrates how such a profile can inform the potential of a new chemical entity. A favorable selectivity profile, characterized by high on-target potency and minimal off-target activity, is a key indicator of a promising therapeutic candidate.[3][5]

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